Methylenebis[N,N-dimethylaniline]

• CAS: 28213-81-2

Core Science & Biosynthesis

Technical Guide: Molecular Structure and Bonding in 4,4'-Methylenebis(N,N-dimethylaniline)

The following technical guide details the molecular structure, bonding, and chemical behavior of 4,4'-Methylenebis(N,N-dimethylaniline), commonly known as Michler’s Base.

Executive Summary

4,4'-Methylenebis(N,N-dimethylaniline) (CAS: 101-61-1), often referred to as Michler’s Base or Tetrabase , is a critical intermediate in the synthesis of triarylmethane dyes and a sensitive reagent for the detection of heavy metals and cyanides. Its structure consists of two electron-rich N,N-dimethylaniline rings connected by a central methylene bridge. This guide analyzes its "propeller-like" conformational geometry, the electronic effects of the dimethylamino auxochromes, and the mechanistic pathways governing its synthesis and metabolic toxicity.

Chemical Identity & Physical Properties[1][2][3][4][5][6]

Michler's Base is defined by its dual amine functionality and the central methylene spacer, which dictates both its steric conformation and electronic isolation between the rings in the ground state.

Property	Data
IUPAC Name	4,4'-Methylenebis(N,N-dimethylaniline)
Common Synonyms	Michler's Base, Tetrabase, 4,4'-Bis(dimethylamino)diphenylmethane, Arnold's Base
Molecular Formula	C₁₇H₂₂N₂
Molecular Weight	254.37 g/mol
Melting Point	88–89 °C
Appearance	White to pale yellow crystalline leaflets or platelets
Solubility	Insoluble in water; soluble in benzene, ether, and acidic solutions
Key Spectroscopic Data	¹H NMR (CDCl₃): 2.88 (s, 12H, N-CH₃), 3.79 (s, 2H, CH₂), 6.6–7.1 (m, 8H, Ar-H)

Molecular Geometry and Electronic Structure

The "Propeller" Conformation

Unlike planar aromatic systems (e.g., anthracene), Michler's Base adopts a non-planar, twisted conformation to minimize steric repulsion between the ortho-hydrogens of the two phenyl rings.

• Twist Angle: Crystallographic data for diphenylmethane derivatives suggests a twist angle of approximately 60–70° between the phenyl planes. This "propeller" shape prevents

  -stacking in the solid state but allows for specific binding in enzymatic pockets (relevant to its toxicology).

• Methylene Bridge (

  ): The central carbon is hybridized with a bond angle close to the tetrahedral ideal (109.5°), acting as an electronic insulator in the ground state. This prevents direct conjugation between the two aniline rings, meaning the molecule behaves electronically as two independent dimethylaniline units until oxidized.

Nitrogen Hybridization and Lone Pair Delocalization

The nitrogen atoms in the dimethylamino groups are technically

hybridized but exhibit significant character due to resonance.

• Resonance Donation (+M Effect): The lone pair on the nitrogen aligns with the

  -system of the benzene ring, increasing electron density at the ortho and para positions. This makes the ring highly nucleophilic and susceptible to electrophilic aromatic substitution or oxidation.

• Bond Lengths: The

  bond is shorter than a typical single bond (approx. 1.37 Å vs 1.47 Å), confirming partial double-bond character.

Figure 1: Electronic delocalization pathway. The nitrogen lone pair donates density into the ring, activating specific sites for reaction.

Synthesis and Reaction Mechanism[8]

The synthesis of Michler's Base is a classic example of Acid-Catalyzed Electrophilic Aromatic Substitution (EAS) (specifically a condensation reaction). It validates the nucleophilic nature of the N,N-dimethylaniline starting material.

Experimental Protocol (Self-Validating)

Reagents: N,N-Dimethylaniline (2.0 eq), Formaldehyde (1.0 eq), Hydrochloric acid (catalyst).

• Activation: Formaldehyde is protonated by the acid to form a highly electrophilic hydroxymethyl cation (

  ).

• First Substitution: The electrophile attacks the para-position of the first N,N-dimethylaniline molecule (sterically favored over ortho).

• Re-aromatization: Loss of a proton restores aromaticity, yielding the intermediate 4-(dimethylamino)benzyl alcohol.

• Second Activation: The alcohol hydroxyl group is protonated and leaves as water, generating a resonance-stabilized benzylic carbocation.

• Second Substitution: This carbocation attacks the para-position of a second N,N-dimethylaniline molecule.

• Isolation: The mixture is neutralized with base (e.g., NaOH/NH₄OH), causing the product to precipitate as white/yellowish crystals.

Mechanistic Pathway Visualization

Figure 2: Step-wise synthesis mechanism via double Electrophilic Aromatic Substitution.

Reactivity & Applications

Oxidation to Dye Precursors

While the methylene bridge insulates the rings in Michler's Base, oxidation converts the

carbon to an center (ketone or carbocation), establishing conjugation across the entire molecule.

• Michler’s Hydrol: Controlled oxidation yields the secondary alcohol.

• Michler’s Ketone: Further oxidation yields the ketone, a photoinitiator and intermediate for dyes like Crystal Violet.

Analytical Reagent

• Cyanide Detection: In the presence of copper salts, Michler's Base reacts with cyanide to form a colored complex.

• Lead Determination: Used as a spot test reagent where oxidation by Pb(IV) leads to a colored quinoidal species.

Toxicology & Safety (Critical for Drug Development)

For researchers in drug development, understanding the toxicology of Michler's Base is vital, as it serves as a model for aromatic amine carcinogenesis. It is classified as "Reasonably Anticipated to be a Human Carcinogen" (NTP).

Mechanism of Carcinogenicity

The molecule itself is a pro-carcinogen. It requires metabolic activation, primarily in the liver.

• N-Hydroxylation: Cytochrome P450 enzymes oxidize the nitrogen.

• Esterification: The N-hydroxyl group is often acetylated or sulfated (Phase II metabolism).

• Nitrenium Ion Formation: Spontaneous loss of the ester group generates a highly reactive nitrenium ion (

  ).

• DNA Adduct Formation: This electrophile attacks the nucleophilic sites of DNA bases (typically C8 of Guanine), causing mutations during replication.

Figure 3: Metabolic activation pathway leading to genotoxicity.

References

• National Toxicology Program (NTP). (2016). Report on Carcinogens, 14th Edition: 4,4'-Methylenebis(N,N-dimethyl)benzenamine. U.S. Department of Health and Human Services.

• Organic Syntheses. (1944). p-Nitrodimethylaniline (Procedure relevant to dimethylaniline precursors). Org. Synth. Coll. Vol. 2, p.443.

• Sigma-Aldrich. (2024). Safety Data Sheet: 4,4'-Methylenebis(N,N-dimethylaniline).

• PubChem. (2024). 4,4'-Methylenebis(N,N-dimethylaniline) Compound Summary. National Library of Medicine.

• International Agency for Research on Cancer (IARC). (1987). Overall Evaluations of Carcinogenicity: An Updating of IARC Monographs Volumes 1 to 42. IARC Monographs Supplement 7.

The Cornerstone of Color: A Technical Guide to the History and Discovery of Michler's Base Derivatives in Dye Chemistry

Abstract: This technical guide provides a comprehensive exploration of the history, chemistry, and application of Michler's base and its derivatives, foundational compounds that catalyzed the synthetic dye revolution. We delve into the pivotal discovery of Michler's ketone, detailing the chemical principles and experimental frameworks that led to the creation of the iconic triarylmethane dyes. This document offers researchers, scientists, and drug development professionals an in-depth perspective, complete with detailed synthetic protocols, mechanistic diagrams, and an analysis of the enduring legacy of these molecules in modern chemistry.

Introduction: A Revolution in Hue

The mid-19th century was a period of profound transformation, driven by the engine of the Industrial Revolution. In the world of textiles, color was still largely wrested from nature—a costly and often inconsistent endeavor. Dyes from sources like insects, roots, and minerals were luxuries, their vibrant hues reserved for the wealthy.[1] This landscape was irrevocably altered in 1856 when an 18-year-old chemist named William Henry Perkin, in an attempt to synthesize quinine, accidentally created the world's first synthetic dye: mauveine.[1][2] This serendipitous discovery, born from coal tar, a ubiquitous industrial waste product, ignited a chemical renaissance.[2] It was in this fertile ground of innovation, particularly within the burgeoning German chemical industry, that the next chapter of color would be written, centered around a class of unassuming precursor molecules: the derivatives of Michler's base.

The Pioneer: Wilhelm Michler and the Birth of a Ketone

The story of many of the most brilliant synthetic dyes begins with German chemist Wilhelm Michler (1846–1889).[3] While a professor at ETH Zurich, Michler's work with phosgene (carbonyl chloride, COCl₂), a highly reactive and toxic gas, led to a landmark synthesis in 1876.[3] By reacting phosgene with N,N-dimethylaniline, he created a new, electron-rich benzophenone derivative: 4,4'-bis(dimethylamino)benzophenone.[4] This compound, now universally known as Michler's ketone , became a cornerstone intermediate in the production of a vast new family of intensely colored triarylmethane dyes.[5][6]

The Core Chemical Species

The utility of Michler's derivatives stems from two key parent compounds: Michler's Base and Michler's Ketone. Their unique electronic and structural properties make them ideal building blocks for chromophores.

Michler's Base

Also known as 4,4'-methylenebis(N,N-dimethylaniline), Michler's base is the foundational structure. It is a diarylmethane compound characterized by two N,N-dimethylaniline moieties linked by a methylene bridge.

Property[7]	Value
Chemical Formula	C₁₇H₂₀N₂O
Molar Mass	268.35 g/mol
Appearance	White to greenish crystalline leaflets
Melting Point	174–176 °C
Solubility	Practically insoluble in water; soluble in alcohol, warm benzene; very slightly soluble in ether.[4]

Michler's Ketone

The discovery of Wilhelm Michler, this ketone is the critical electrophilic intermediate for dye synthesis. The electron-donating dimethylamino groups activate the aromatic rings, making them highly susceptible to electrophilic attack, while the central carbonyl group provides the key reaction site for building the triarylmethane scaffold.

Synthesis of the Core Intermediates

The industrial viability of triarylmethane dyes hinged on the efficient synthesis of their precursors.

Synthesis of Michler's Ketone via Friedel-Crafts Acylation

The original and most direct method for synthesizing Michler's ketone is the Friedel-Crafts acylation of N,N-dimethylaniline.[5]

Causality of Experimental Choices:

• Phosgene (COCl₂): Phosgene serves as a highly efficient difunctional acylating agent. Its high electrophilicity, driven by the two chlorine leaving groups, allows it to react sequentially with two molecules of the electron-rich N,N-dimethylaniline. The first reaction forms an acyl chloride intermediate, which then undergoes a second Friedel-Crafts reaction with another N,N-dimethylaniline molecule to yield the final ketone.[8]

• Lewis Acid Catalyst (e.g., AlCl₃): While the strong activation of the dimethylaniline rings can sometimes allow the reaction to proceed without a catalyst, a Lewis acid is often used to further polarize the C=O bond in the phosgene or the intermediate acyl chloride, enhancing its electrophilicity and increasing the reaction rate and yield.

Experimental Protocol: Synthesis of Michler's Ketone

Disclaimer: This protocol involves highly toxic substances, including phosgene or its equivalents, and should only be performed by trained professionals in a certified fume hood with appropriate personal protective equipment.

• Reaction Setup: In a three-necked flask equipped with a mechanical stirrer, a reflux condenser, and a dropping funnel, place N,N-dimethylaniline (2.0 moles) in an inert solvent such as o-dichlorobenzene.

• Phosgenation: Cool the mixture to 0-5 °C. Slowly add a solution of phosgene (1.0 mole) in the same solvent through the dropping funnel over 2-3 hours, maintaining the temperature below 10 °C. The reaction is highly exothermic.

• Reaction Completion: After the addition is complete, allow the mixture to warm to room temperature and then heat to 50-60 °C for 1-2 hours until the evolution of HCl gas ceases.

• Work-up: Cool the reaction mixture. Carefully add water to hydrolyze any unreacted phosgene. Neutralize the mixture with an aqueous base (e.g., sodium carbonate solution) to a pH of 8-9.

• Isolation: The product, Michler's ketone, will precipitate. Filter the solid, wash thoroughly with water to remove salts, and then with a small amount of cold ethanol.

• Purification: The crude product can be recrystallized from ethanol or benzene to yield white to greenish leaflets.[4]

The Birth of Color: Triarylmethane Dyes

With Michler's ketone readily available, chemists could now construct the triarylmethane scaffold. The general principle involves the condensation of Michler's ketone with a third aromatic amine, followed by oxidation.

Mechanism of Dye Formation:

• Activation: The carbonyl oxygen of Michler's ketone is protonated or activated by a Lewis acid (e.g., POCl₃), making the carbonyl carbon highly electrophilic.[9][10]

• Nucleophilic Attack: An electron-rich aromatic compound, such as a third molecule of N,N-dimethylaniline, attacks the activated carbonyl carbon. This is an electrophilic aromatic substitution reaction.

• Dehydration: The resulting carbinol intermediate is unstable and readily dehydrates in the acidic medium to form a stabilized carbocation. This cation is the leuco (colorless) form of the dye.

• Oxidation: The leuco form is then oxidized (e.g., by air or a chemical oxidant) to create the final, highly conjugated, and intensely colored dye molecule. The positive charge is delocalized across the entire π-system, forming the chromophore responsible for the dye's color.

Case Study: Crystal Violet

First synthesized by Alfred Kern in 1883, Crystal Violet (also known as Gentian Violet or Methyl Violet 10B) is the archetypal triarylmethane dye.[11] It is formed by the condensation of Michler's ketone with one equivalent of N,N-dimethylaniline.

Property	Value
Chemical Formula	C₂₅H₃₀ClN₃
Molar Mass	407.99 g/mol
Appearance	Greenish-brown metallic crystals
λmax (in water)	~590-592 nm[7]
Applications	Histological stain (Gram stain), topical antiseptic, industrial dye for ink and paper.[11][12]

Experimental Protocol: Synthesis of Crystal Violet

This protocol involves hazardous materials and should be conducted in a well-ventilated fume hood with appropriate safety precautions.

• Reactant Mixture: In a flask, combine Michler's ketone (1 mole), N,N-dimethylaniline (1.1 moles), and phosphorus oxychloride (POCl₃, 1.2 moles).[12] Phosphorus oxychloride acts as both a dehydrating agent and a catalyst.[10]

• Heating: Gently heat the mixture in a water bath at 100 °C for 3-4 hours. The mixture will become viscous and develop a deep violet color.

• Hydrolysis: Cool the reaction mixture. Very cautiously, add a large volume of water. The excess phosphorus oxychloride will react vigorously with water. Boil the resulting aqueous solution for a few minutes to ensure complete hydrolysis.

• Basification & Isolation: Make the solution alkaline by adding an excess of sodium hydroxide solution. This precipitates the color base (the carbinol form) of the dye. Filter the crude solid.

• Conversion to Salt: To obtain the chloride salt (the common form of the dye), redissolve the color base in the minimum amount of hot water containing a stoichiometric amount of hydrochloric acid.

• Crystallization: Upon cooling, and often with the addition of sodium chloride to salt out the product, the Crystal Violet will crystallize. Filter the crystals and dry them.

Legacy and Modern Context

The discovery of Michler's ketone and the subsequent development of triarylmethane dyes were monumental achievements. They provided a spectrum of brilliant, affordable, and stable colors that fueled the textile and printing industries.[13] However, the story has evolved. Michler's ketone is now recognized as a suspected carcinogen, prompting the development of alternative synthetic routes and dyes that avoid its formation or release.[14]

The fundamental chemistry pioneered by Michler is an example of a Mannich reaction , a three-component condensation that forms a β-amino carbonyl compound known as a Mannich base.[11] This class of reactions has found broad applications far beyond dye chemistry, particularly in the pharmaceutical industry for the synthesis of complex alkaloids, antibiotics, and drugs like fluoxetine and tolmetin.[11]

Conclusion

From a simple ketone synthesized in a 19th-century German laboratory emerged a revolution in color. Michler's base and its derivatives, particularly Michler's ketone, served as the indispensable keys that unlocked the vast and vibrant family of triarylmethane dyes. The chemistry involved—a masterful application of electrophilic aromatic substitution—not only colored the world but also laid foundational principles that continue to resonate in modern organic and medicinal chemistry. While safety concerns have rightly guided the evolution of this field, the historical and scientific importance of Michler's derivatives remains indelible, a testament to the enduring power of synthetic chemistry to reshape our world.

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• Wikipedia. Crystal violet. [Link]

• Ararat Rugs. History of Synthetic Dyes. [Link]

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• Google Patents.

• The Open University. The birth of (synthetic) dyeing. [Link]

• To Dye For. (2016, September 7). A history of natural and synthetic dyes. [Link]

• YouTube. (2020, April 12). Crystal violet dyes synthesis. [Link]

• Smithsonian Libraries. Making Color. [Link]

• YouTube. (2022, January 26). Synthesis of Crystal Violet Dye Part 1. [Link]

• Wikipedia. Michler's ketone. [Link]

• ResearchGate. Chemical structures and characteristics of triarylmethane dyes used in this study. [Link]

• SIELC Technologies. HPLC Method for Analysis of Michler's ketone on Primesep 100 Column. [Link]

• Wikipedia. Triphenylmethane. [Link]

• Google Patents. Process for manufacturing crystal violet lactone. US4076728A.

• Chemistry Stack Exchange. Can Friedel-Crafts acylation work with phosgene or HCOCl?. [Link]

• National Toxicology Program. RoC Profile: Michler's Ketone. [Link]

• PubChem. Triphenylmethane. [Link]

• ResearchGate. Crystal and molecular structure of Michler's ketone as a pure phase. [Link]

• Google Patents. Purification of aqueous dye solutions. EP1192224B1.

• Wikipedia. Phosphoryl chloride. [Link]

• ResearchGate. Physicochemical Properties and Photodynamic Activity of Novel Derivatives of Triarylmethane and Thiazine. [Link]

• Sciencemadness Wiki. Phosphoryl chloride. [Link]

• ResearchGate. Triarylmethane dyes, structure and structural names. [Link]

• Amazon Web Services. GUIDE TO PREPARATIONS IN CHEMISTRY. [Link]

• Oreate AI. (2025, December 30). The Multifaceted Role of Phosphorus Oxychloride (POCl3) in Organic Synthesis. [Link]

• Google Patents. Triarylmethane dyes. WO2002014436A2.

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Methylenebis[N,N-dimethylaniline] pKa values and dissociation constants

An In-Depth Technical Guide to the pKa and Dissociation Constants of 4,4'-Methylenebis(N,N-dimethylaniline)

Introduction: The Chemical Significance of Michler's Base

4,4'-Methylenebis(N,N-dimethylaniline), a compound commonly known in the scientific community as Michler's base or Arnold's base, is a diamine derivative of diphenylmethane.[1][2] With the chemical formula CH₂[C₆H₄N(CH₃)₂]₂, it serves as a crucial intermediate in the synthesis of various dyes and pigments and as a sensitive analytical reagent.[1][3] The utility of this molecule in diverse chemical applications is intrinsically linked to its acid-base properties, which are quantitatively described by its acid dissociation constants (pKa).

The pKa value governs the degree of ionization of a molecule at a given pH, which in turn dictates its solubility, reactivity, and interaction with other chemical species. For researchers in materials science, analytical chemistry, and drug development, a thorough understanding of the pKa of Methylenebis[N,N-dimethylaniline] is paramount for optimizing reaction conditions, developing analytical methods, and predicting molecular behavior in various environments. This guide provides a comprehensive overview of the principles governing its basicity, the challenges in its characterization, and detailed, field-proven protocols for its experimental determination.

Theoretical Framework: Understanding the Basicity of a Diamine

As a diamine, Methylenebis[N,N-dimethylaniline] can accept two protons. Its basicity is therefore characterized by two distinct dissociation constants, which are typically expressed as the pKa values of the corresponding conjugate acids.[4] The term pKa, when applied to a base, refers to the acid dissociation constant of its protonated form.[5][6]

The protonation occurs in a stepwise manner:

• First Protonation: B + H₃O⁺ ⇌ BH⁺ + H₂O; characterized by pKa₁

• Second Protonation: BH⁺ + H₃O⁺ ⇌ BH₂²⁺ + H₂O; characterized by pKa₂

Here, 'B' represents the neutral Methylenebis[N,N-dimethylaniline] molecule. The pKa₁ value corresponds to the dissociation of the dication (BH₂²⁺), and pKa₂ corresponds to the dissociation of the monocation (BH⁺).

Diagram: Acid-Base Equilibrium of Methylenebis[N,N-dimethylaniline]

Caption: Stepwise protonation and deprotonation of Methylenebis[N,N-dimethylaniline].

Quantitative Data and Structural Considerations

pKa Values: An Elusive Experimental Figure

To provide a scientifically grounded estimation, we can analyze the structure of the molecule in relation to a well-characterized analogue, N,N-dimethylaniline.

Compound	Structure	pKa of Conjugate Acid	Rationale for Basicity
Aniline	C₆H₅NH₂	~4.6	The lone pair on the nitrogen delocalizes into the aromatic ring, reducing its availability for protonation.
N,N-Dimethylaniline	C₆H₅N(CH₃)₂	~5.15[7]	The two methyl groups are electron-donating via the inductive effect, increasing electron density on the nitrogen atom and making it a stronger base than aniline.[8][9]
4,4'-Methylenebis(N,N-dimethylaniline)	CH₂(C₆H₄N(CH₃)₂)₂	pKa₁, pKa₂ (Not Experimentally Determined)	The molecule has two basic nitrogen centers. The methylene (-CH₂-) bridge acts as an insulator, meaning the protonation of one nitrogen atom has only a minor electronic effect on the other. Therefore, pKa₁ and pKa₂ are expected to be relatively close and their values should be similar to, or slightly influenced by, the parent N,N-dimethylaniline.

Given the structure, it is reasonable to hypothesize that the pKa values for Methylenebis[N,N-dimethylaniline] would be near that of N,N-dimethylaniline. However, for applications requiring high precision, these values must be determined empirically.

Part 2: Experimental Determination Protocols

The low aqueous solubility of Methylenebis[N,N-dimethylaniline] presents a practical challenge for pKa determination, often requiring the use of co-solvents such as methanol or ethanol.[1] It is critical to note that pKa values are solvent-dependent; therefore, any reported value must specify the solvent system used.[10]

Protocol 1: Potentiometric Titration

Potentiometric titration is a highly accurate and widely used method for pKa determination.[11] It involves monitoring the pH of a solution of the analyte as a titrant of known concentration is added incrementally.

Causality Behind Experimental Design: The goal is to generate a titration curve (pH vs. volume of titrant) where the inflection point, or the midpoint of the buffer region, reveals the pKa. For a dibasic compound, two inflection points will be observed.

Diagram: Potentiometric Titration Workflow

Caption: Workflow for pKa determination by potentiometric titration.

Step-by-Step Methodology:

• Instrument Calibration: Calibrate a potentiometer using at least three standard aqueous buffers (e.g., pH 4.0, 7.0, and 10.0) to ensure accurate pH measurements.

• Solution Preparation:

  • Accurately weigh and dissolve Methylenebis[N,N-dimethylaniline] in a suitable solvent system (e.g., 50% w/w ethanol-water) to a concentration of approximately 1-10 mM. The use of a co-solvent is necessary due to the compound's low water solubility.[1]

  • Add an inert salt, such as 0.15 M potassium chloride (KCl), to maintain a constant ionic strength throughout the titration. This minimizes variations in activity coefficients.

  • Prepare standardized titrant solutions of 0.1 M hydrochloric acid (HCl) and 0.1 M sodium hydroxide (NaOH).

• Titration Procedure:

  • Transfer a known volume (e.g., 20 mL) of the analyte solution into a reaction vessel equipped with a magnetic stirrer.

  • Immerse the calibrated pH electrode and a temperature probe into the solution.

  • Purge the solution with nitrogen gas for 5-10 minutes before and during the titration. This is a critical step to displace dissolved carbon dioxide, which can react with the amine and introduce errors.

  • Begin the titration by adding small, precise increments of the standardized 0.1 M HCl solution.

  • After each addition, allow the pH reading to stabilize before recording the value and the total volume of titrant added.

• Data Analysis:

  • Plot the recorded pH values against the volume of HCl added to generate a titration curve.

  • Identify the two equivalence points by finding the points of maximum slope on the curve (inflection points), often determined using the first or second derivative of the plot.

  • The pKa values are determined from the pH at the half-equivalence points. The pH at the first half-equivalence point corresponds to pKa₂, and the pH at the second half-equivalence point (between the first and second equivalence points) corresponds to pKa₁.

Protocol 2: UV-Vis Spectrophotometry

This method is particularly advantageous for compounds that are sparingly soluble or available only in small quantities.[11] It relies on the principle that the protonated and deprotonated forms of a molecule have different UV-Vis absorption spectra.

Causality Behind Experimental Design: By measuring the absorbance of the analyte in a series of buffers with known pH values, one can determine the ratio of the protonated to deprotonated species. A plot of absorbance versus pH yields a sigmoidal curve from which the pKa (the inflection point) can be derived.

Diagram: Spectrophotometric pKa Determination Workflow

Caption: Workflow for pKa determination by UV-Vis spectrophotometry.

Step-by-Step Methodology:

• Preliminary Scans:

  • Prepare two solutions of Methylenebis[N,N-dimethylaniline] at the same concentration: one in a strongly acidic solution (e.g., 0.1 M HCl, pH 1) to ensure full protonation, and one in a basic solution (e.g., pH ~8-9) for the neutral form.

  • Scan the UV-Vis spectrum (e.g., 200-400 nm) for both solutions to identify the absorption maxima (λ_max) and an analytical wavelength where the difference in molar absorptivity between the two species is greatest.[9]

• Buffer Preparation: Prepare a series of buffer solutions with accurately known pH values, typically spaced 0.2-0.5 pH units apart, covering the range where the pKa is expected to lie.

• Sample Measurement:

  • Prepare a set of samples by adding an identical, small aliquot of a concentrated stock solution of the analyte to a fixed volume of each buffer solution. This ensures the analyte concentration is constant across all samples.

  • Measure the absorbance of each sample at the pre-determined analytical wavelength.

• Data Analysis:

  • Plot absorbance versus pH. The resulting data should form a sigmoidal curve.

  • The pKa is the pH value at the inflection point of this curve. This can be determined graphically or by using non-linear regression to fit the data to the Henderson-Hasselbalch equation or a similar sigmoidal function. For a dibasic compound, two transitions may be observed if the pKa values are sufficiently separated.

Conclusion and Future Outlook

While the precise pKa values of 4,4'-Methylenebis(N,N-dimethylaniline) remain to be definitively published, this guide establishes a robust framework for their determination. The basicity of this important chemical intermediate is comparable to its parent compound, N,N-dimethylaniline, but is modulated by its unique dimeric structure. For researchers requiring accurate ionization data, the detailed potentiometric and spectrophotometric protocols provided herein offer reliable, self-validating systems to elucidate these fundamental chemical constants. Furthermore, the continued advancement of in silico computational methods offers a promising avenue for the rapid and accurate prediction of pKa values, which can complement and guide experimental work in the future.[12][13][14]

References

• SPECTROPHOTOMETRIC DETERMINATION OF THE PKA'S OF SOME AROMATIC AMINES. (1962).
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• Reijenga, J., van Hoof, A., van Loon, A., & Teunissen, B. (2013).
• APPENDIX A: MEASUREMENT OF ACIDITY (pKA). ECETOC.
• Elucidating Ionization Behavior: Potentiometric Titration for Precise Determination of pKa Values in Medicinal Chemistry. (2024). DergiPark.
• Ciura, K., Dziomba, S., & Nowak, P. (2015). New and Original pKa Prediction Method Using Grid Molecular Interaction Fields. PubMed.
• Sørensen, M. C., Kromann, J. C., Christensen, A. S., & Jensen, J. H. (2016). Prediction of pKa values using the PM6 semiempirical method.
• Sørensen, M. C., Jensen, J. H., & Christensen, A. S. (2018). Prediction of pKa values for drug-like molecules using semiempirical quantum chemical methods. PeerJ.
• Berkhout, J. H., & Ram, H. N. A. (2019). Recent Advancements in Spectrophotometric pKa Determinations: A Review.
• Basicity of N-substituted anilines and pyridine in dimethylsulfoxide. (1975). Canadian Journal of Chemistry.
• Woodhead, M., Paabo, M., Robinson, R. A., & Bates, R. G. (1965). Acid-Base Behavior in 50-Percent Aqueous Methanol: Thermodynamics of the Dissociation of Protonated Tris(hydroxymethyl)
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• Why does 2,6-dimethyl-N,N-dimethyl aniline is much more basic than 2,6-dimethyl aniline? (2018). Quora.
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• 4,4′-Methylenebis(N,N-dimethylaniline). Sigma-Aldrich.
• pka bases.cdx. (n.d.).
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• Bis(p-(dimethylamino)phenyl)methane. PubChem.

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• 2. Bis(p-(dimethylamino)phenyl)methane | C17H22N2 | CID 7567 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. 4,4 -Methylenebis(N,N-dimethylaniline) 98 101-61-1 [sigmaaldrich.com]
• 4. Acid dissociation constant - Wikipedia [en.wikipedia.org]
• 5. Acid_dissociation_constant [chemeurope.com]
• 6. uwindsor.ca [uwindsor.ca]
• 7. N,N-Dimethylaniline | C8H11N | CID 949 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 8. quora.com [quora.com]
• 9. quora.com [quora.com]
• 10. Acid-Base Behavior in 50-Percent Aqueous Methanol: Thermodynamics of the Dissociation of Protonated Tris(hydroxymethyl)aminomethane and Nature of the Solvent Effect - PMC [pmc.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. New and original pKa prediction method using grid molecular interaction fields - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. peerj.com [peerj.com]
• 14. researchgate.net [researchgate.net]

Protocols & Analytical Methods

Application Note: Synthesis of Triarylmethane Dyes from 4,4'-Methylenebis(N,N-dimethylaniline)

Topic: Synthesis of Triarylmethane Dyes using 4,4'-Methylenebis(N,N-dimethylaniline) Content Type: Detailed Application Note & Protocols Audience: Researchers, Synthetic Organic Chemists, and Dye Manufacturing Professionals[1]

[1][2]

Abstract

This application note details the synthetic utility of 4,4'-Methylenebis(N,N-dimethylaniline) (commonly known as Michler’s Base ) as a scaffold for generating high-value triarylmethane dyes, specifically Crystal Violet (Basic Violet 3) and Victoria Blue B (Basic Blue 26).[1][2] Unlike direct condensation methods starting from benzaldehyde, this protocol utilizes the oxidative activation of the methylene bridge to a ketone functionality (Michler’s Ketone), followed by condensation with a third aromatic amine.[1] This guide provides step-by-step protocols, mechanistic insights, and critical safety frameworks for handling these carcinogenic precursors.[1][2]

Critical Safety & Handling (HSE Profile)

WARNING: CARCINOGENIC HAZARD 4,4'-Methylenebis(N,N-dimethylaniline) (CAS: 101-61-1) and its oxidized derivative, Michler’s Ketone (CAS: 90-94-8), are classified as Group 1B Carcinogens (Presumed Human Carcinogen) and are listed under California Proposition 65 .[1][2]

• Engineering Controls: All weighing and transfer operations must be conducted inside a certified chemical fume hood or a glovebox.[1][2]

• PPE: Double nitrile gloves (0.11 mm min.[1][2] thickness), chemical safety goggles, and a lab coat are mandatory.[1] A P3/N100 respirator is required if powder handling outside a hood is unavoidable.[1][2]

• Waste Disposal: All filtrates and mother liquors contain toxic aromatic amines and heavy metals (if

  is used).[1][2] Dispose of as hazardous chemical waste.[1][2] Do not release into municipal sewage.

Technical Introduction

4,4'-Methylenebis(N,N-dimethylaniline) serves as a "Leuco" (colorless) precursor in the synthesis of triarylmethane dyes.[1][2] Structurally, it consists of two dimethylaniline rings connected by a methylene (

) bridge.[1][2] To convert this scaffold into a chromophore, the central carbon must undergo two transformations:

• Oxidation: Conversion of the methylene bridge to a carbonyl group (

  ), yielding Michler’s Ketone .[1][2]

• Condensation: Reaction of the ketone with a nucleophilic aromatic amine (e.g., N,N-dimethylaniline or N-phenyl-1-naphthylamine) to form the triaryl carbinol, which dehydrates to the resonant cationic dye.[1][2]

Mechanistic Pathway

The synthesis follows a "Ketone-Chloride" route, preferred for its high yield and purity compared to direct oxidative coupling.[1][2]

Figure 1: Synthetic workflow from Michler's Base to Triarylmethane Dyes.[1][2] The central ketone intermediate acts as the electrophilic gateway.

Experimental Protocols

Protocol A: Oxidation of Michler’s Base to Michler’s Ketone

This step transforms the methylene bridge into a carbonyl group.[1] While modern catalytic methods exist, the lead dioxide (

) method remains the standard for stoichiometric reliability in small-scale research.[1][2]

Reagents:

• Michler’s Base (10.0 g, 39 mmol)[1]

• Lead Dioxide (

  ) (20.0 g, excess)[1][2]

• Glacial Acetic Acid (30 mL)

• Hydrochloric Acid (conc. 12 M)[1][2]

• Sodium Hydroxide (20% w/v solution)[1][2]

Procedure:

• Dissolution: In a 250 mL round-bottom flask, dissolve 10.0 g of Michler’s Base in 30 mL of glacial acetic acid. Stir until a clear solution is obtained.

• Oxidation: Cool the solution to 0–5°C in an ice bath. Slowly add a slurry of 20.0 g

  in 20 mL water while maintaining vigorous stirring.

• Reaction: Allow the mixture to warm to room temperature and stir for 2 hours. The solution will darken.

• Workup: Filter the mixture to remove unreacted lead salts. Neutralize the filtrate carefully with 20% NaOH solution until pH ~8.[1][2] A precipitate of crude Michler’s Ketone will form.[1][2]

• Purification: Filter the precipitate, wash with cold water, and recrystallize from ethanol.

  • Target Yield: ~75-80%[1][2]

  • Melting Point: 172–174°C[1][2]

Protocol B: Synthesis of Crystal Violet (Basic Violet 3)

Crystal Violet is the symmetrical triarylmethane dye formed by condensing Michler’s Ketone with a third equivalent of N,N-dimethylaniline.[1][2]

Reagents:

• Michler’s Ketone (5.0 g, 18.6 mmol)[1]

• N,N-Dimethylaniline (5.0 mL, excess)

• Phosphorus Oxychloride (

  ) (3.0 mL)[1][2]

• Toluene (Solvent, 20 mL)[1]

Procedure:

• Activation: In a dry 100 mL flask equipped with a reflux condenser and drying tube, dissolve 5.0 g Michler’s Ketone in 20 mL dry toluene.

• Condensation: Add 5.0 mL N,N-dimethylaniline followed by the dropwise addition of 3.0 mL

  . Caution: Exothermic reaction.[1][2]

• Reflux: Heat the mixture to reflux (110°C) for 3 hours. The solution will turn a deep, metallic blue-violet.[1][2]

• Hydrolysis: Cool the reaction mixture and pour it into 100 mL of water containing 5 mL of conc. HCl. Steam distill the mixture to remove toluene and unreacted dimethylaniline.[1]

• Precipitation: The dye remains in the aqueous phase.[1][2] Add Sodium Chloride (salting out) until the dye precipitates as metallic green crystals (the chloride salt).[1][2]

• Filtration: Filter and dry the crystals.

Protocol C: Synthesis of Victoria Blue B (Basic Blue 26)

This protocol demonstrates the versatility of the ketone intermediate by using a naphthylamine derivative to shift the absorbance to the blue region.

Reagents:

• Michler’s Ketone (5.0 g)[1][2][3]

• N-Phenyl-1-naphthylamine (4.5 g)[1][2]

• Phosphorus Oxychloride (

  ) (3.5 mL)[1][2]

• Toluene (30 mL)

Procedure:

• Mixing: Combine 5.0 g Michler’s Ketone and 4.5 g N-Phenyl-1-naphthylamine in 30 mL toluene.

• Catalysis: Add 3.5 mL

  slowly.

• Reflux: Reflux at 110–115°C for 4 hours. The color will develop into a deep blue.[1][2]

• Workup: Pour the hot toluene solution into 200 mL of hot water. Stir vigorously to hydrolyze the phosphorus complex.

• Separation: The dye is soluble in hot water.[1][2] Separate the aqueous layer (blue) from the toluene layer.[1][2]

• Crystallization: Add conc. HCl (5 mL) to the hot aqueous solution and allow it to cool slowly. Victoria Blue B crystallizes as a bronzy powder.[1][2][4]

Analytical Characterization

Quality control of the synthesized dyes is performed using UV-Vis Spectroscopy and Melting Point analysis.[1][2]

Compound	Appearance (Solid)	(Water)	Extinction Coeff.[1][2][5] ( )	Melting Point
Michler's Base	White/Cream Crystals	265 nm (EtOH)	N/A	102–104°C
Michler's Ketone	Blue-grey leaflets	366 nm (EtOH)	~28,000	172–174°C
Crystal Violet	Metallic Green Crystals	590 nm	~87,000	205°C (dec)
Victoria Blue B	Bronze/Red Powder	617 nm	~72,000	206°C (dec)

Troubleshooting Common Issues

• Low Yield in Step 1: Often caused by insufficient oxidation time or old

  .[1][2] Ensure the oxidant is fresh and finely powdered.[1]

• Tarry Products in Step 2: Caused by overheating or insufficient solvent.[1][2] Do not exceed 120°C during condensation.[1][2]

• Incomplete Crystallization: Triarylmethane dyes are highly soluble.[1][2] Use the "Salting Out" method (adding NaCl) generously to force precipitation.[1][2]

References

• National Center for Biotechnology Information (2025). PubChem Compound Summary for CID 7479, 4,4'-Methylenebis(N,N-dimethylaniline).[1][2] Retrieved from [Link][1][2]

• Gessner, T., & Mayer, U. (2000). Triarylmethane and Diarylmethane Dyes.[1] In Ullmann's Encyclopedia of Industrial Chemistry.[1][2] Wiley-VCH.[1][2] Retrieved from [Link][1][2]

• Vogel, A. I. (1989). Vogel's Textbook of Practical Organic Chemistry (5th ed.).[1][2] Longman Scientific & Technical.[1][2] (Standard reference for Michler's Ketone synthesis).[1][2][6]

• Office of Environmental Health Hazard Assessment (OEHHA). Chemicals Known to the State to Cause Cancer or Reproductive Toxicity.[1][2] California Proposition 65 List.[1][2] Retrieved from [Link]

Sources

• 1. Michler's ketone - Wikipedia [en.wikipedia.org]
• 2. Malachite green - Wikipedia [en.wikipedia.org]
• 3. Laboratory Information Bulletin (LIB) 4334: Malachite Green and Leucomalachite Green in Salmon | FDA [fda.gov]
• 4. The Vibrant World of Victoria Blue: A Dive Into Chemistry and Application - Oreate AI Blog [oreateai.com]
• 5. Crystal violet - Wikipedia [en.wikipedia.org]
• 6. Crystal violet - Sciencemadness Wiki [sciencemadness.org]

Application Notes & Protocols: Methylenebis[N,N-dimethylaniline] as a Pivotal Intermediate in Organic Synthesis

Prepared by: Senior Application Scientist, Gemini Division

Introduction: Unveiling the Synthetic Potential of Methylenebis[N,N-dimethylaniline]

Methylenebis[N,N-dimethylaniline], also known by synonyms such as Tetrabase or p,p'-Tetramethyldiaminodiphenylmethane, is a versatile aromatic amine that serves as a critical building block in modern organic synthesis.[1] Its molecular structure, featuring two N,N-dimethylaniline moieties linked by a methylene bridge, bestows a unique reactivity profile. The electron-rich nature of the phenyl rings, activated by the powerful electron-donating dimethylamino groups, makes this compound a potent nucleophile and a precursor to a wide array of functional materials.

This guide provides an in-depth exploration of Methylenebis[N,N-dimethylaniline] as a synthetic intermediate. We will move beyond simple procedural outlines to discuss the mechanistic rationale behind its applications, offering field-proven protocols and expert insights for researchers in dye chemistry, polymer science, and drug development. The primary focus will be on its role in the synthesis of triarylmethane dyes and other key intermediates, underscoring its value in creating complex molecular architectures.

Physicochemical Properties & Critical Safety Mandates

A thorough understanding of the compound's properties and hazards is non-negotiable for its safe and effective use.

Table 1: Physicochemical Data for Methylenebis[N,N-dimethylaniline]

Property	Value	Source(s)
CAS Number	101-61-1
Molecular Formula	C₁₇H₂₂N₂	[2]
Molecular Weight	254.37 g/mol
Appearance	White to beige/brown powder, crystals, or chunks	[2]
Melting Point	86 - 92°C	[2][3]
Boiling Point	390°C	[3]
Flash Point	178°C (closed cup)	[3]
Solubility	Low water solubility	[3]

Imperative Safety Protocols

WARNING: Methylenebis[N,N-dimethylaniline] is a suspected carcinogen and requires stringent safety measures.[1][3] It is classified as Carcinogen Category 1B and is known to the State of California to cause cancer.[1]

• Handling: Always handle this compound within a certified chemical fume hood. Minimize dust generation and accumulation.[1] Use proper personal protective equipment (PPE), including nitrile gloves, a lab coat, and chemical safety goggles.[3]

• Health Hazards: The compound may cause skin and eye irritation.[1] Ingestion or absorption can lead to methemoglobinemia, characterized by cyanosis (bluish skin), dizziness, and headache, due to deficient oxygenation of the blood.[1] It may also cause liver and kidney damage.[1]

• Storage: Store in a tightly closed container in a cool, dry, and well-ventilated area away from incompatible substances.[1]

• Disposal: Dispose of contents and container to an approved waste disposal plant in accordance with local, state, and federal regulations.[3]

Core Reactivity and Mechanistic Insights

The synthetic utility of Methylenebis[N,N-dimethylaniline] stems from two primary reactive zones: the electron-rich aromatic rings and the central methylene bridge.

• Aromatic Ring Reactivity: The para-positioned dimethylamino groups are strong activating, ortho-, para-directing substituents. This high electron density makes the aromatic rings highly susceptible to electrophilic attack. However, the positions ortho to the amino groups are the most reactive sites for further functionalization.

• Methylene Bridge Reactivity: The benzylic protons of the methylene bridge are susceptible to oxidation. This reactivity is the cornerstone of its conversion into valuable dye precursors and other intermediates. Oxidation transforms the compound from a colorless "leuco" form into a colored, conjugated system.

Key Synthetic Applications

Methylenebis[N,N-dimethylaniline] is a cornerstone intermediate in several industrial and research applications.

Synthesis of Triarylmethane Dyes: The Path to Crystal Violet

The most prominent application of Methylenebis[N,N-dimethylaniline] is as a precursor to triarylmethane dyes, such as the histochemical stain and pH indicator, Crystal Violet (also known as Gentian Violet).[4][5] The synthesis involves the condensation of the intermediate with an additional molecule of N,N-dimethylaniline, followed by oxidation.[6] The initial product of the condensation is the colorless leuco base, which upon oxidation, forms the highly conjugated, colored triphenylmethane cation.

Precursor to Michler's Hydrol

Oxidation of the methylene bridge in Methylenebis[N,N-dimethylaniline] yields 4,4'-bis(dimethylamino)benzhydrol, commonly known as Michler's Hydrol. This product is a valuable intermediate in its own right. Michler's Hydrol Blue (MHB), a derivative, has been investigated as a sensitive fluorescent probe for the detection of amyloid fibrils, showcasing its application in biochemical and diagnostic research.[7][8]

Polymer Chemistry and Material Science

Aromatic diamines are widely used as hardeners or curing agents for epoxy resins and polyurethanes.[9] While Methylenebis[N,N-dimethylaniline] itself can be used, its derivatives, such as 4,4'-methylenebis(2,6-diethylaniline) (MDEA), are specifically designed to control the reactivity and gelation time of resins by introducing steric hindrance around the amine groups.[9] This demonstrates the broader utility of the core molecular scaffold in creating performance-tailored materials.

Detailed Experimental Protocols

The following protocols are designed to be self-validating, providing clear steps and rationale. Strict adherence to all safety protocols outlined in Section 2.1 is mandatory.

Protocol 1: Synthesis of Crystal Violet (Leuco Base and Final Dye)

This two-step protocol first involves the condensation of Methylenebis[N,N-dimethylaniline] with N,N-dimethylaniline to form the leuco base, followed by oxidation to yield the final dye.

Step 1: Synthesis of Leuco Crystal Violet Causality: This is an acid-catalyzed electrophilic aromatic substitution reaction. The Methylenebis[N,N-dimethylaniline] is protonated to form a carbocation, which then attacks the electron-rich para position of a second N,N-dimethylaniline molecule.

• Reagent Setup: In a 250 mL round-bottom flask equipped with a magnetic stirrer and reflux condenser, add Methylenebis[N,N-dimethylaniline] (12.7 g, 0.05 mol) and N,N-dimethylaniline (6.05 g, 0.05 mol).

• Acid Catalyst: Carefully add 20 mL of glacial acetic acid to the flask.

• Reaction: Heat the mixture to reflux (approximately 100-110°C) with continuous stirring for 6-8 hours. The reaction progress can be monitored by Thin Layer Chromatography (TLC).

• Workup: After cooling to room temperature, pour the reaction mixture into 200 mL of cold water. Neutralize the solution by slowly adding a 20% aqueous sodium hydroxide solution until the pH is approximately 8-9.

• Isolation: The white precipitate of Leuco Crystal Violet will form. Isolate the solid by vacuum filtration, wash thoroughly with deionized water until the filtrate is neutral, and dry in a vacuum oven at 50°C.

Step 2: Oxidation to Crystal Violet Causality: An oxidizing agent is used to abstract a hydride ion from the central carbon of the leuco base, creating the highly stable, conjugated triarylmethane cation responsible for the deep violet color.

• Dissolution: Suspend the dried Leuco Crystal Violet (from Step 1) in 100 mL of 2 M hydrochloric acid.

• Oxidation: While stirring vigorously, slowly add a slurry of lead(IV) oxide (PbO₂) (12.0 g, 0.05 mol) or a suitable alternative oxidizing agent like chloranil in small portions.[6] The solution will rapidly develop a deep violet color.

• Reaction Completion: Continue stirring at room temperature for 2 hours to ensure complete oxidation.

• Purification: Filter the solution to remove the lead(II) chloride byproduct. To the filtrate, add sodium chloride (NaCl) to salt out the Crystal Violet dye.

• Isolation: Collect the precipitated dye by vacuum filtration. The crude product can be recrystallized from hot water or an ethanol/water mixture to yield dark green crystals with a metallic luster.[4]

Diagram 1: Key Synthetic Pathways of Methylenebis[N,N-dimethylaniline]

Caption: Synthetic utility of Methylenebis[N,N-dimethylaniline].

Troubleshooting and Field-Proven Insights

• Incomplete Oxidation: If the final Crystal Violet product has a pale or dull color, it may indicate incomplete oxidation. Ensure the oxidizing agent is fresh and added in slight excess. Increasing the reaction time can also improve the yield of the colored product.

• Byproduct Formation: During the initial condensation, oxidative side reactions can occur, leading to colored impurities. Running the reaction under an inert atmosphere (e.g., nitrogen) can minimize these byproducts.

• Purification Challenges: Triarylmethane dyes can be challenging to purify. Salting out is an effective initial step. For high-purity applications, column chromatography on silica gel or alumina may be necessary, though it can be complex due to strong adsorption.

• Alternative Oxidants: While lead oxide is effective, its toxicity is a significant concern. Alternative, greener oxidizing agents such as manganese dioxide (MnO₂) or catalyzed air oxidation can also be employed.[6]

Diagram 2: General Experimental Workflow

Caption: A generalized workflow for synthesis using intermediates.

Conclusion

Methylenebis[N,N-dimethylaniline] is far more than a simple chemical; it is a versatile and powerful intermediate that provides access to a rich portfolio of commercially and scientifically important molecules. Its predictable reactivity, centered on its electron-rich aromatic system and oxidizable methylene linker, allows for the rational design of complex dyes, polymer components, and analytical probes. By understanding the mechanistic principles and adhering to rigorous safety protocols, researchers can fully exploit the synthetic potential of this foundational building block.

References

• Cole-Parmer. (n.d.). Material Safety Data Sheet - 4,4'-Methylenenbis(n,n-dimethylaniline), 99+% (titr.).
• Sigma-Aldrich. (n.d.). 4,4'-Methylenebis(N,N-dimethylaniline) 98.
• NINGBO INNO PHARMCHEM CO.,LTD. (n.d.). Exploring the Synthesis and Properties of Triphenylmethane Dyes like Crystal Violet.
• PubChem. (n.d.). Crystal Violet. National Institutes of Health.
• Sciencemadness Wiki. (2023). Crystal violet.
• Wikipedia. (n.d.). Crystal violet.
• Smolecule. (n.d.). N,N-Dimethyl-4-((methylamino)methyl)aniline.
• Bing Dyes. (2013). 4,4′-Bis(N,N-dimethyl)aminodiphenylmethane.
• Thermo Fisher Scientific. (n.d.). SAFETY DATA SHEET - 4,4'-Methylenebis(N,N-dimethyl) benzenamine.
• Lahlali, A., et al. (2005). Synthesis and crystal structures of 4,4′-methylenebis(2,6-diethylaniline) and 4,4′-methylenebis(3-chloro-2,6-diethylaniline). PMC.
• Google Patents. (n.d.). Process for the preparation of 4,4'-diaminobenzhydrol and its substitution products.
• PubChem. (n.d.). 4,4'-Methylenebis(N-methylaniline). National Institutes of Health.
• Naessens, D., et al. (2011). Michler's Hydrol Blue: A Sensitive Probe for Amyloid Fibril Detection. ACS Publications.
• Naessens, D., et al. (2011). Michler's Hydrol Blue: A Sensitive Probe for Amyloid Fibril Detection. ResearchGate.
• Thermo Fisher Scientific. (n.d.). 4,4'-Methylenebis(N,N-dimethylaniline), 98%.

Sources

• 1. pim-resources.coleparmer.com [pim-resources.coleparmer.com]
• 2. 126745000 [thermofisher.com]
• 3. assets.thermofisher.cn [assets.thermofisher.cn]
• 4. nbinno.com [nbinno.com]
• 5. Crystal violet - Wikipedia [en.wikipedia.org]
• 6. Crystal Violet | C25H30ClN3 | CID 11057 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. pubs.acs.org [pubs.acs.org]
• 8. researchgate.net [researchgate.net]
• 9. Synthesis and crystal structures of 4,4′-methyl­enebis(2,6-di­ethyl­aniline) and 4,4′-methyl­enebis(3-chloro-2,6-di­ethyl­aniline) - PMC [pmc.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Technical Support Center: High-Sensitivity Lead (Pb) Detection via Methylenebis[N,N-dimethylaniline]

Here is the Technical Support Guide for improving the sensitivity of Lead (Pb) assays using Methylenebis[N,N-dimethylaniline].

Reagent Code: MBD-Pb-04 (Internal Ref) Active Reagent: 4,4'-Methylenebis(N,N-dimethylaniline) (also known as Arnold’s Base or Tetrabase) Application: Colorimetric determination of Lead (specifically Pb(IV))

Core Principle & Mechanism (The "Why")

Senior Scientist Note: The most common failure point in this assay is a misunderstanding of the oxidation state. Methylenebis[N,N-dimethylaniline] (MBD) does not react directly with ionic Lead (Pb²⁺). It is an oxidation-reduction indicator that reacts specifically with Lead Dioxide (PbO₂).

To detect total lead, your protocol must include a rigorous oxidation step to convert dissolved Pb²⁺ into reactive PbO₂. The sensitivity of your assay is mathematically proportional to the efficiency of this conversion and the stability of the resulting quinonoid dye.

The Reaction Pathway

The detection relies on the oxidation of the leuco-base (MBD) by Pb(IV) to form a blue diphenylmethane dye. This reaction is stoichiometric, meaning any loss of PbO₂ during washing or incomplete oxidation of Pb²⁺ results in poor sensitivity.

Figure 1: The two-phase activation and chromogenic pathway. Note that Pb(II) must be chemically forced into the Pb(IV) state before reagent addition.

Optimized Protocol for Enhanced Sensitivity

To push the Limit of Detection (LOD) down to the microgram range, we utilize a Micelle-Mediated Extraction approach. The blue dye is prone to precipitation in aqueous phases; using a surfactant stabilizes the chromophore and provides a hyperchromic shift (increasing signal intensity).

Reagents Required[1][2][3][4][5][6][7]

• MBD Reagent: 0.1% solution of 4,4'-Methylenebis(N,N-dimethylaniline) in Glacial Acetic Acid.

• Oxidizing Buffer: Potassium Persulfate (

  ) saturated solution (freshly prepared).

• Enhancer: 1% Sodium Dodecyl Sulfate (SDS) or Triton X-100.

• Masking Agent: Sodium Potassium Tartrate (to sequester Iron/Aluminum).

Step-by-Step Methodology

• Sample Oxidation (Critical):

  • Take 10 mL of neutral sample solution containing Pb²⁺.

  • Add 2 mL of 10% NaOH (make alkaline).

  • Add 2 mL of Saturated Potassium Persulfate.

  • Action: Boil gently for 5 minutes. This ensures quantitative conversion of Pb²⁺

    PbO₂.

  • Checkpoint: A brown micro-precipitate indicates PbO₂ formation. If invisible, proceed (trace amounts may not be visible).

• Filtration & Washing (The Sensitivity Killer):

  • Filter the solution through a quantitative filter paper (Whatman No. 42 or equivalent).

  • CRITICAL: Wash the filter paper 3x with hot distilled water to remove all traces of Persulfate.

  • Why? Residual Persulfate will oxidize the MBD reagent directly, causing a high "blank" reading (False Positive).

• Chromogenic Development:

  • Place the filter paper (containing captured PbO₂) into a clean beaker or spot plate.

  • Add 1.0 mL of Enhancer (SDS) .

  • Add 0.5 mL of MBD Reagent .

  • Wait exactly 2 minutes.

• Quantification:

  • Extract the blue dye into the surfactant solution.

  • Measure Absorbance at 600 nm against a reagent blank.

Troubleshooting & FAQs

This section addresses specific failure modes reported by analytical labs.

Q1: My reagent blank turns blue immediately. What is wrong?

Diagnosis: Incomplete removal of the oxidizing agent. Root Cause: The MBD reagent is sensitive to any strong oxidant, not just Lead Dioxide. If you use Persulfate or Hypochlorite to generate PbO₂ and fail to wash the precipitate thoroughly, the residual oxidant will react with the MBD. Fix: Increase the washing volume for the PbO₂ precipitate. Use a reducing wash (very dilute oxalate) only if validated, otherwise stick to hot water. Ensure your filter paper is free of oxidizing contaminants.

Q2: The blue color fades rapidly (within 5 minutes). How do I stabilize it?

Diagnosis: Chromophore instability or UV degradation. Root Cause: The quinonoid dye formed is photosensitive and hydrolytically unstable in high-water environments. Fix:

• Solvent Switch: Perform the final color development in a micellar medium (SDS or Triton X-100). The surfactant micelles "cage" the dye molecule, protecting it from hydrolytic attack.

• Acid Control: Ensure the MBD is dissolved in Glacial Acetic Acid. The reaction requires an acidic proton donor to proceed efficiently.

Q3: I have low sensitivity despite high Lead concentrations.

Diagnosis: Inefficient oxidation or pH mismatch. Root Cause:

• Pb(II) was not fully converted to PbO₂.

• The pH during the MBD addition was too basic (neutralizing the acetic acid). Fix: Verify the boiling step in Phase 1. PbO₂ formation is kinetically slow at room temperature. Ensure the final reaction environment is acidic (pH < 4).

Q4: Are there interferences from other metals?

Diagnosis: Non-specific oxidation. Root Cause: Manganese (Mn) and Chromium (Cr) in high oxidation states will also oxidize MBD. Iron (Fe) can cause turbidity. Fix:

• Manganese: Add a drop of Sodium Nitrite (

  ) during the acid wash step; it reduces MnO₂ faster than PbO₂, effectively masking it.

• Iron: Use Sodium Potassium Tartrate as a masking agent in the initial sample.

Performance Data: Optimization Impact

The following table demonstrates the sensitivity gains when moving from a standard aqueous spot test to the Micelle-Enhanced protocol.

Parameter	Standard Aqueous Method	Micelle-Enhanced Method (SDS)	Improvement Factor
Limit of Detection (LOD)	5.0 µg/mL	0.2 µg/mL	25x
Color Stability ( )	< 10 mins	> 45 mins	4.5x
Molar Absorptivity ( )	~15,000 L/mol·cm	~42,000 L/mol·cm	2.8x
Linear Range	10 - 100 µg/mL	0.5 - 20 µg/mL	High Sensitivity

Workflow Visualization

Figure 2: Optimized workflow integrating interference masking and micellar stabilization.

References

• Sigma-Aldrich. (n.d.). 4,4′-Methylenebis(N,N-dimethylaniline) Product Specification & Applications. Retrieved from

• National Institutes of Health (NIH). (2021). Detection Techniques for Lead Ions in Water: A Review. Retrieved from

• Feigl, F. (1958). Spot Tests in Inorganic Analysis. Elsevier. (Foundational text on the specific oxidative mechanism of Tetrabase/Arnold's Base with PbO₂).
• Vertex AI Search. (2024). Lead dioxide oxidation mechanisms and interference masking.

Technical Support Center: Troubleshooting Low Yields in Tetrabase-Mediated Dye Synthesis

Prepared by: Gemini, Senior Application Scientist

Welcome to the technical support center for Tetrabase-mediated dye synthesis. This guide is designed for researchers, scientists, and drug development professionals to navigate and troubleshoot common challenges encountered during the synthesis of triarylmethane dyes using N,N,N',N'-Tetramethyl-4,4'-diaminodiphenylmethane (Tetrabase or Michler's Base). Our goal is to provide in-depth, field-proven insights to help you optimize your reaction yields and obtain high-purity products.

Introduction to Tetrabase-Mediated Dye Synthesis

The synthesis of triarylmethane dyes, such as Crystal Violet and Malachite Green, using Tetrabase is a cornerstone of synthetic organic chemistry with wide-ranging applications. The process is typically a two-stage reaction. First, an acid-catalyzed electrophilic aromatic substitution, or condensation, occurs between Tetrabase (or its oxidized form, Michler's Hydrol) and an N,N-dialkylaniline derivative to form a colorless leuco dye. This is followed by an oxidation step that generates the final, intensely colored triarylmethane dye. While the synthesis appears straightforward, achieving high yields requires careful control over several experimental parameters. This guide will address the common pitfalls that can lead to diminished yields and provide systematic troubleshooting strategies.

Frequently Asked Questions (FAQs) and Troubleshooting

This section addresses specific issues that can arise during the synthesis, providing explanations and actionable solutions.

Issue 1: The condensation reaction to form the leuco dye is sluggish or incomplete.

Question: I have been running the condensation of Tetrabase with N,N-dimethylaniline for several hours, but TLC analysis still shows a significant amount of starting material. What could be the problem?

Answer: An incomplete or slow condensation reaction is a common hurdle. Several factors can contribute to this issue.

• Insufficient Catalyst Activity: The condensation is an acid-catalyzed electrophilic aromatic substitution. The reaction's success is highly dependent on the acidity of the medium.[1][2]

  • Troubleshooting:

    • Verify Catalyst Concentration: Ensure that a suitable strong acid, such as hydrochloric acid or sulfuric acid, is used at an appropriate concentration. The acid serves to activate the carbonyl group (or its precursor) for electrophilic attack.

    • Optimize Catalyst Loading: The optimal amount of acid can be substrate-dependent. It is advisable to perform small-scale trials with varying catalyst concentrations to find the ideal loading for your specific reaction.[3]

    • Consider Alternative Catalysts: In some cases, Lewis acids or acidic clays can also be effective catalysts.[4][5]

• Low Reaction Temperature: Like most chemical reactions, the rate of condensation is temperature-dependent.

  • Troubleshooting:

    • Increase Temperature: Gently heating the reaction mixture can significantly increase the reaction rate. A typical temperature range for these condensations is 60-100°C.[1] Monitor the reaction closely by TLC to avoid the formation of degradation products at higher temperatures.

• Purity of Reactants: Impurities in the Tetrabase or the N,N-dimethylaniline can inhibit the reaction.

  • Troubleshooting:

    • Assess Purity: Use high-purity starting materials. If the purity is questionable, consider recrystallization or distillation of the reactants before use. Common impurities in Tetrabase can include unreacted starting materials from its own synthesis.[2]

Issue 2: The yield of the final dye is low after the oxidation step.

Question: The condensation to the leuco dye appeared successful, but after oxidation, my yield of the final colored dye is much lower than expected. What went wrong?

Answer: Low yields after oxidation can stem from several issues, from incomplete conversion of the leuco dye to degradation of the final product.

• Incomplete Oxidation: The choice and amount of oxidizing agent are critical for a successful conversion.

  • Troubleshooting:

    • Choice of Oxidant: Common oxidizing agents for this step include lead dioxide (PbO₂), manganese dioxide (MnO₂), and chloranil.[6] The reactivity of these can vary. If one oxidant gives poor results, consider trying another.

    • Stoichiometry of Oxidant: An insufficient amount of oxidizing agent will lead to incomplete conversion of the leuco dye. It is often recommended to use a slight excess of the oxidant.[7] However, a large excess should be avoided as it can lead to over-oxidation.

    • Reaction Time and Temperature: Ensure the oxidation is allowed to proceed for a sufficient amount of time. The reaction progress can be monitored by the disappearance of the colorless leuco dye and the appearance of the intense color of the final dye. Some oxidations may require gentle heating.[7]

• Degradation of the Dye: Triarylmethane dyes can be susceptible to degradation under harsh oxidative conditions.

  • Troubleshooting:

    • Control Temperature: Avoid excessive heating during the oxidation step, as this can lead to decomposition of the dye.

    • Avoid Over-Oxidation: Use the minimum effective amount of oxidizing agent and monitor the reaction to stop it once the leuco dye is consumed.

• Formation of N-Oxides: The tertiary amine functionalities on the dye are susceptible to oxidation, forming N-oxides, which are colorless and represent a loss of product.

  • Troubleshooting:

    • Milder Oxidants: Consider using milder oxidizing agents if N-oxide formation is suspected.

    • Protonation: Performing the oxidation under acidic conditions can protonate the amine nitrogens, making them less susceptible to oxidation.[8][9]

Issue 3: The final product is impure, and purification is difficult.

Question: My final product is a dark, tarry solid, and I'm having trouble obtaining a pure crystalline product. What are the likely impurities and how can I remove them?

Answer: The presence of impurities is a frequent cause of low yields of the desired crystalline dye. These impurities can arise from side reactions in both the condensation and oxidation steps.

• Side Products from Condensation:

  • Self-condensation: The starting materials can undergo self-condensation, leading to polymeric byproducts.[3]

  • Isomeric Products: Electrophilic substitution can sometimes occur at the ortho position instead of the desired para position, leading to isomeric impurities.

  • Troubleshooting:

    • Purify the Leuco Dye: A highly effective strategy is to isolate and purify the leuco dye before proceeding to the oxidation step. The leuco dye is typically a stable, colorless solid that can be purified by recrystallization. This removes unreacted starting materials and byproducts from the condensation step, leading to a much cleaner final product.[10]

• Impurities from the Oxidation Step:

  • Unreacted Leuco Dye: If the oxidation is incomplete, the final product will be contaminated with the colorless leuco dye.

  • Degradation Products: As mentioned earlier, harsh oxidation conditions can lead to a variety of degradation products.

  • Troubleshooting:

    • Optimize Oxidation: Refer to the troubleshooting steps for Issue 2 to ensure complete and clean oxidation.

    • Final Product Purification: The final dye can often be purified by recrystallization from a suitable solvent system, such as ethanol/water.

Workflow for Troubleshooting Low Yields

Below is a systematic workflow to diagnose and resolve issues leading to low yields in Tetrabase-mediated dye synthesis.

Caption: A flowchart for systematically troubleshooting low yields.

Detailed Experimental Protocols

Protocol 1: Synthesis of Leucocrystal Violet

This protocol describes the acid-catalyzed condensation of N,N,N',N'-Tetramethyl-4,4'-diaminodiphenylmethane (Tetrabase) with N,N-dimethylaniline.

Materials:

• N,N,N',N'-Tetramethyl-4,4'-diaminodiphenylmethane (Tetrabase)

• N,N-dimethylaniline

• Concentrated Hydrochloric Acid (HCl)

• Ethanol

• Sodium Hydroxide (NaOH) solution (1 M)

Procedure:

• In a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, combine Tetrabase (1 equivalent) and N,N-dimethylaniline (2.5 equivalents).

• Slowly add concentrated HCl (2 equivalents) to the mixture with stirring. An exothermic reaction may be observed.

• Heat the reaction mixture to 80-90°C and maintain this temperature for 4-6 hours.

• Monitor the reaction progress by TLC (e.g., using a 1:1 mixture of hexane and ethyl acetate as the eluent). The reaction is complete when the starting materials are consumed.

• Cool the reaction mixture to room temperature.

• Slowly neutralize the mixture with a 1 M NaOH solution until the pH is approximately 8-9.

• The leuco dye will precipitate as a solid. Collect the solid by vacuum filtration and wash with cold water.

• The crude leuco dye can be purified by recrystallization from ethanol.

Protocol 2: Oxidation of Leucocrystal Violet to Crystal Violet

This protocol details the oxidation of the purified leuco dye to the final Crystal Violet dye.

Materials:

• Leucocrystal Violet (from Protocol 1)

• Lead (IV) Oxide (PbO₂)

• Acetic Acid

• Water

Procedure:

• In a beaker, dissolve the purified Leucocrystal Violet (1 equivalent) in glacial acetic acid.

• In a separate container, make a slurry of lead (IV) oxide (1.5 equivalents) in a small amount of water.

• Slowly add the lead (IV) oxide slurry to the solution of the leuco dye with vigorous stirring.

• Continue stirring at room temperature for 1-2 hours. The solution will turn a deep violet color.

• Monitor the reaction by TLC to ensure all the leuco dye has been consumed.

• Once the reaction is complete, filter the mixture to remove the lead salts.

• The filtrate contains the Crystal Violet dye. The dye can be precipitated by the addition of a saturated sodium chloride solution and then collected by filtration.

Quantitative Data Summary

Parameter	Recommended Value/Range	Rationale
Condensation Step
Reactant Molar Ratio	1 (Tetrabase) : 2.5-3 (Aniline)	An excess of the aniline derivative drives the reaction to completion.
Acid Catalyst (HCl)	2 equivalents	Ensures a sufficiently acidic environment for the electrophilic substitution.[1]
Temperature	80-100°C	Optimizes reaction rate while minimizing side reactions.[1]
Reaction Time	4-8 hours	Typically sufficient for complete conversion, but should be monitored by TLC.
Oxidation Step
Oxidant (PbO₂) Molar Ratio	1.5 equivalents	A slight excess ensures complete oxidation of the leuco dye.
Temperature	Room Temperature	Generally sufficient for oxidation; avoids potential degradation of the dye at higher temperatures.
Reaction Time	1-2 hours	Usually adequate for full color development; monitor visually and by TLC.

Reaction Mechanism

The following diagram illustrates the key steps in the Tetrabase-mediated synthesis of a triarylmethane dye.

Caption: Simplified reaction pathway for triarylmethane dye synthesis.

Analytical Methods for Reaction Monitoring

Consistent and reliable monitoring of your reaction is key to achieving high yields.

• Thin-Layer Chromatography (TLC): TLC is an invaluable tool for tracking the progress of both the condensation and oxidation steps.

  • Mobile Phase: A common eluent system is a mixture of a nonpolar solvent like hexane and a more polar solvent like ethyl acetate. The ratio can be adjusted to achieve good separation of the starting materials, intermediate, and product.

  • Visualization: The starting materials and the leuco dye are colorless and will require visualization under UV light. The final dye product will be visible as a colored spot.

• High-Performance Liquid Chromatography (HPLC): For more quantitative analysis of reaction mixtures and final product purity, HPLC is the method of choice.

  • Column: A C18 reverse-phase column is typically used.

  • Mobile Phase: A gradient of acetonitrile and water with an acidic modifier (e.g., sulfuric acid or formic acid) is often effective for separating the components.[11][12]

  • Detection: A UV-Vis detector set to the λmax of the final dye (e.g., ~590 nm for Crystal Violet) is used for detection.[6][11]

References

• SIELC Technologies. (n.d.). HPLC Method for Analysis of Crystal Violet on Primesep 100 Column. Retrieved from [Link]

• SIELC Technologies. (n.d.). HPLC Method for Analysis of Pararosaniline, Crystal Violet, and Crystal Violet Lactone on Primesep 100 Column. Retrieved from [Link]

• Wikipedia. (n.d.). Crystal violet. Retrieved from [Link]

• Yang, W., et al. (2010). An efficient synthesis of [D6]leucocrystal violet. Journal of Labeled Compounds and Radiopharmaceuticals, 53(13), 773-775.
• U.S. Patent No. 4,455,435. (1984).

• ResearchGate. (2013). Is there any antioxidant to avoid the formation of N-Oxide?. Retrieved from [Link]

• Analytice. (n.d.). Crystal violet - HPLC analysis. Retrieved from [Link]

• U.S. Food and Drug Administration. (2007). Laboratory Information Bulletin (LIB) 4395: Analyses of Crystal Violet & Brilliant Green.
• Google Patents. (n.d.). JP2010189662A - Method for stabilizing leuco pigment.
• Google Patents. (n.d.). EP0057661B1 - Process for the production of leuco triaryl methane compounds.

• ResearchGate. (2013). Determination of crystal violet in seawater and seafood samples through off-line molecularly imprinted SPE followed by HPLC with diode-array detection. Retrieved from [Link]

• Loughborough University Institutional Repository. (2018).
• Lancashire Online Knowledge. (n.d.). THE CHEMISTRY OF SOME DI- AND TRI-PHENYLMETHANIE DYES.

• ResearchGate. (2007). Synthesis of Triarylmethane and Xanthene Dyes Using Electrophilic Aromatic Substitution Reactions. Retrieved from [Link]

• PubMed. (2019). Synthesis and Characterization of Novel Triarylmethane-Based Dyes for Thermally Stable Blue Color Filters. Retrieved from [Link]

• ERIC. (2007).

• Chinese Journal of Organic Chemistry. (2021). Synthesis of Triarylmethane Derivatives by Baeyer Condensation in a Deep Eutectic Solvent. Retrieved from [Link]

• Ottokemi. (n.d.). N,N,N′,N′-Tetramethyl-4,4′-diaminodiphenylmethane, 98%. Retrieved from [Link]

• Google Patents. (n.d.). US3032561A - Process for oxidizing leuco triphenylmethane compounds.
• MDPI. (2025).

• Semantic Scholar. (2000). Triarylmethane and Diarylmethane Dyes. Retrieved from [Link]

• Wikipedia. (n.d.). Leuco dye. Retrieved from [Link]

• Google Patents. (n.d.). US1805925A - Process for the oxidation of leuco compounds of the triaryl methane series.

• ResearchGate. (1999). An easy synthesis of 4,4′-diaminodiphenylmethanes: On natural kaolinites. Retrieved from [Link]

• Google Patents. (n.d.). US1802640A - Process for the oxidation of leuco bases for dyes.

• Canada.ca. (2021). Screening assessment - Triarylmethanes Group. Retrieved from [Link]

• Organic Syntheses. (n.d.). Procedure 19. Retrieved from [Link]

• Huy, P. H. (2019).
• Babij, N. R., et al. (2016). NMR Chemical Shifts of Trace Impurities: Industrially Preferred Solvents Used in Process and Green Chemistry. Organic Process Research & Development, 20(4), 661-667.

• Schindler Research Group. (n.d.). Publications. Retrieved from [Link]

• Macmillan Group. (n.d.).
• Google Patents. (n.d.). CN102584598B - A new method for the synthesis of 4,4'-diaminodiphenylmethane compounds.

• ResearchGate. (2022). Reversible Coloring/Decoloring Reactions of Thermochromic Leuco Dyes Controlled by a Macrocyclic Compound Developer. Retrieved from [Link]

Sources

• 1. US4455435A - Method for the preparation of Leuco Crystal Violet Lactone - Google Patents [patents.google.com]
• 2. EP0057661B1 - Process for the production of leuco triaryl methane compounds - Google Patents [patents.google.com]
• 3. benchchem.com [benchchem.com]
• 4. researchgate.net [researchgate.net]
• 5. CN102584598B - A new method for the synthesis of 4,4'-diaminodiphenylmethane compounds - Google Patents [patents.google.com]
• 6. Crystal violet - Wikipedia [en.wikipedia.org]
• 7. US3032561A - Process for oxidizing leuco triphenylmethane compounds - Google Patents [patents.google.com]
• 8. pdf.benchchem.com [pdf.benchchem.com]
• 9. researchgate.net [researchgate.net]
• 10. pdf.benchchem.com [pdf.benchchem.com]
• 11. HPLC Method for Analysis of Crystal Violet on Primesep 100 Column | SIELC Technologies [sielc.com]
• 12. HPLC Method for Analysis of Pararosaniline, Crystal Violet, and Crystal Violet Lactone on Primesep 100 Column | SIELC Technologies [sielc.com]

Technical Support Center: Cyanide Determination using Methylenebis[N,N-dimethylaniline]

A Guide to Minimizing Interference and Ensuring Data Integrity

Welcome to the technical support guide for the colorimetric determination of cyanide using 4,4'-Methylenebis(N,N-dimethylaniline). This resource is designed for researchers, scientists, and drug development professionals to troubleshoot and resolve common issues encountered during this sensitive analytical method. As Senior Application Scientists, we have structured this guide to provide not just procedural steps, but the fundamental reasoning behind them, ensuring you can adapt and overcome challenges in your specific application.

Principle of the Method: The König Reaction

The determination of cyanide using Methylenebis[N,N-dimethylaniline] is a variation of the König reaction.[1][2][3] The process involves a two-step chemical sequence:

• Oxidation: Cyanide (CN⁻) is oxidized by a halogenating agent, typically chloramine-T, to form the highly reactive intermediate, cyanogen chloride (CNCl).[1][4][5]

• Color Formation: The cyanogen chloride then reacts with a pyridine derivative (or the pyridine ring of Methylenebis[N,N-dimethylaniline] itself) to open the pyridine ring, forming a glutaconic aldehyde intermediate. This intermediate couples with Methylenebis[N,N-dimethylaniline] to produce a stable, colored polymethine dye. The intensity of this color, measured spectrophotometrically, is directly proportional to the initial cyanide concentration.

Visualizing this reaction is crucial for understanding potential points of failure.

Caption: The König reaction pathway for cyanide detection.

Troubleshooting Guide: Common Issues & Solutions

This section addresses specific experimental problems in a question-and-answer format, providing both a solution and the scientific rationale.

Question: Why are my reagent blanks showing a high absorbance value?

Answer: A high blank value indicates contamination in your reagents or glassware, or an unstable color complex.

• Causality & Solution:

  • Reagent Contamination: The most common source is the water used for dilutions and reagent preparation. Use freshly prepared, high-purity deionized water (Type I). Store reagents in tightly sealed, clean glass containers.

  • Glassware Contamination: Cyanide can adsorb to glass surfaces. Dedicate a set of glassware for cyanide analysis and wash it rigorously. A final rinse with a dilute sodium hydroxide solution followed by several rinses with deionized water is recommended.

  • Reagent Instability: The color-forming reagent can degrade over time, especially when exposed to light. Prepare the Methylenebis[N,N-dimethylaniline] solution fresh daily and store it in an amber bottle or protected from light.

Question: My calibration curve is non-linear or has a poor correlation coefficient (R² < 0.995). What are the likely causes?

Answer: Non-linearity often points to issues with standard preparation, reaction conditions, or exceeding the linear range of the assay.

• Causality & Solution:

  • Standard Degradation: Cyanide stock solutions are unstable. Prepare a fresh stock solution from a certified standard and perform serial dilutions daily. Ensure the stock solution is preserved at a high pH ( >12) with sodium hydroxide to prevent the formation of volatile HCN gas.[6][7]

  • Incorrect pH: The pH for the color development reaction is critical. The initial oxidation to cyanogen chloride should occur at a pH < 8, while the subsequent coupling reaction has its own optimum.[5] Use the specified buffers and verify the final pH of your reaction mixture.

  • Reaction Time/Temperature: The color development is not instantaneous. Ensure all samples and standards are allowed to react for the same amount of time and at the same temperature before measurement, as specified in your validated protocol.

  • Exceeding Detection Range: The colorimetric response is only linear within a specific concentration range.[4][7] If your higher concentration standards are plateauing, you are likely exceeding the upper limit of the method. Either dilute your samples or narrow the concentration range of your calibration curve.

Question: I am experiencing low or inconsistent recovery when analyzing spiked samples. What should I investigate?

Answer: Low recovery indicates a loss of cyanide during sample preparation or analysis, or the presence of an interfering substance that is consuming the cyanide or inhibiting the reaction.

• Causality & Solution:

  • Loss of Volatile HCN: If the sample pH drops below 11, cyanide can be lost as volatile hydrogen cyanide (HCN) gas. Always handle and store samples at a pH ≥12.[4][6]

  • Oxidizing Agents: Residual chlorine or other oxidizing agents in the sample will destroy cyanide, leading to negatively biased results.[6][7][8] Test for oxidants using potassium iodide (KI)-starch paper. If present, they must be removed by adding a reducing agent like ascorbic acid or sodium arsenite before preservation with NaOH.[4][6][9]

  • Sulfide Interference: Sulfide can react with cyanide to form thiocyanate, which is not detected by this method, causing a negative bias.[10] This is a very common interference and is addressed in detail in the next section.

Interference-Specific FAQs

Dealing with interferences is the most critical aspect of accurate cyanide determination. The following table and Q&A provide a focused guide.

Interferent	Effect on Analysis	Identification Method	Recommended Removal/Mitigation Strategy
Sulfide (S²⁻)	Negative bias (forms thiocyanate) or Positive bias (reacts with color reagents).[10][12]	Lead acetate test paper turns dark.[4][10][12]	Precipitate with cadmium carbonate or lead carbonate and filter before pH adjustment.[4][6][12]
Oxidizing Agents (e.g., Cl₂)	Negative bias (destroys cyanide).[6][7][8]	Potassium Iodide (KI)-starch paper turns blue.[4][6]	Add ascorbic acid or sodium arsenite until the KI-starch test is negative.[4][9]
Nitrate (NO₃⁻) / Nitrite (NO₂⁻)	Positive bias (forms HCN during distillation).[4][6][7]	N/A (assume present in certain matrices)	Add sulfamic acid prior to the distillation step to destroy nitrites.[4][9][13]
Thiocyanate (SCN⁻)	Positive bias (can partially convert to CN⁻ under harsh conditions).[9][13]	Specific ion chromatography or colorimetric test.	Method-dependent. Most colorimetric methods have low interference unless concentrations are very high.[9]
Aldehydes	Negative bias (form stable cyanohydrins).[6][8]	N/A (suspect in industrial waste samples)	Distillation is generally effective at breaking down cyanohydrins.

Question: How do I properly perform sulfide removal from my samples?

Answer: Sulfide is a major interference and must be removed carefully to avoid losing cyanide.

• Validated Protocol:

  • Take an aliquot of your sample for testing. Do not adjust pH yet.

  • Moisten a strip of lead acetate test paper with a pH 4 acetate buffer.

  • Add a drop of the sample to the paper. If the paper darkens, sulfide is present.[4][10][12]

  • To a larger, measured volume of the sample, add powdered cadmium carbonate (or lead carbonate) in small increments.[4][6]

  • After each addition, mix well and re-test a drop of the supernatant on fresh lead acetate paper.

  • Continue adding the precipitating agent until the test paper shows no discoloration. Avoid a large excess.[4][8]

  • Filter the sample through a dry filter paper to remove the precipitate (cadmium sulfide or lead sulfide).

  • The clear filtrate is now ready for preservation (adjusting pH to >12 with NaOH) and analysis.[6][7]

Question: Can thiocyanate (SCN⁻) interfere with my measurement?

Answer: Yes, but typically only under specific conditions. While the Methylenebis[N,N-dimethylaniline] method is relatively selective for free cyanide, high concentrations of thiocyanate can be a positive interference, especially if a harsh distillation step is used which can partially decompose SCN⁻ to HCN.[9][13] If you suspect very high levels of thiocyanate, it may be necessary to use an alternative analytical technique like ion chromatography for confirmation.

Troubleshooting Workflow

When encountering an issue, a logical diagnostic process is key. The following workflow can help isolate the problem.

Sources

• 1. researchgate.net [researchgate.net]
• 2. Simultaneous determination of intracellular reduced and oxidized glutathiones by the König reaction - Analytical Methods (RSC Publishing) [pubs.rsc.org]
• 3. researchgate.net [researchgate.net]
• 4. epa.gov [epa.gov]
• 5. NEMI Method Summary - 4500-CN-E [nemi.gov]
• 6. NEMI Method Summary - 335.4 [nemi.gov]
• 7. Analytical Method [keikaventures.com]
• 8. epa.gov [epa.gov]
• 9. epa.gov [epa.gov]
• 10. www2.gov.bc.ca [www2.gov.bc.ca]
• 11. ysi.com [ysi.com]
• 12. pdf.benchchem.com [pdf.benchchem.com]
• 13. alsglobal.com [alsglobal.com]

Technical Support Center: Optimizing Tetrabase Colorimetric Assays

Topic: Reducing Background Noise in Tetrabase (

-tetramethyl-4,4'-diaminodiphenylmethane) Colorimetric Assays Role: Senior Application Scientist Date: October 26, 2023

Introduction: The Chemistry of Noise

Welcome to the Technical Support Center. If you are experiencing high background signal, rapid color fading, or poor reproducibility in your Tetrabase assays, you are likely battling the inherent instability of the oxidation-reduction (redox) system.

Tetrabase (Arnold’s Base) functions as a redox indicator. In the presence of strong oxidants (like Periodate-oxidized Manganese or active Chlorine), it loses electrons to form a colored quinoidal cation.

The Core Problem: This electron loss is not exclusive to your analyte. Light, trace metal contaminants in your water, and atmospheric oxygen can trigger "auto-oxidation," leading to false positives (high background). Furthermore, the colored product is often metastable and prone to precipitation, causing optical noise (turbidity).

This guide deconstructs these failure modes into solvable protocols.

Module 1: The "Blue Blank" Phenomenon (High Background)

Symptom: Your reagent blank (buffer + Tetrabase, no analyte) turns pale blue or green within minutes of preparation.

Root Cause Analysis: Tetrabase has a low oxidation potential. It does not require a strong enzyme to oxidize; trace metal ions (specifically Copper and Iron) in your solvent or glassware can catalyze the reaction.

Troubleshooting Protocol

Q: My blank OD is > 0.1 within 5 minutes. Is my reagent bad? A: Likely not. It is your environment. Tetrabase is a "trace-metal sensor" as much as it is an analyte sensor.

Step-by-Step Correction:

• The Acid-Wash Rule: Glassware retains metal ions. All glassware used for Tetrabase preparation must be acid-washed.

  • Protocol: Soak in 10% Nitric Acid (

    ) for 4 hours Rinse 3x with deionized water Rinse 3x with Ultrapure (Type I) water (18.2 M cm).

• Cheating the Background (Chelation):

  • If your target analyte is not a metal ion (e.g., if you are detecting Chlorine), add EDTA (1 mM) to your buffer. This sequesters trace Cu/Fe contaminants that trigger auto-oxidation.

  • Warning: Do NOT use EDTA if you are detecting Manganese (

    ), as it will chelate your target.

• Solvent Verification:

  • Do not use standard distilled water. Use only HPLC-grade or Milli-Q water.

Visualizing the Noise Pathway

Caption: Figure 1. The dual-oxidation pathway. Background noise arises when contaminants bypass the analyte to oxidize the Tetrabase directly.

Module 2: Signal Instability & Precipitation

Symptom: The assay turns blue but becomes cloudy (turbid) or the color fades rapidly after 10–15 minutes.

Root Cause Analysis: The oxidized quinoid form of Tetrabase is hydrophobic. In aqueous buffers, it tends to aggregate, forming micro-precipitates. This scatters light, artificially inflating Absorbance values (false high) before the product falls out of solution (false low).

Troubleshooting Protocol

Q: How do I stabilize the color reading? A: You must modify the solvent polarity or pH immediately after reaction.

Optimization Table: Solubilizers & Stabilizers

Additive	Concentration	Function	Mechanism
Acetic Acid	5–10% (v/v)	Stabilizer	Lowers pH to keep the quinoid cation protonated and soluble.
Ethanol/Acetone	10–20% (v/v)	Solubilizer	Increases solvent hydrophobicity, preventing the colored product from precipitating.
Phosphoric Acid	0.5 M	Clarifier	Prevents Iron interference and solubilizes Manganese oxidation products.

The "Stop-and-Read" Workflow:

• Incubate Sample + Tetrabase for fixed time (e.g., 5 mins).

• Immediately add 10% Acetic Acid (or specific Stop Solution).

• Read Absorbance within 15 minutes. Do not batch process more than 20 samples at a time.

Module 3: Specificity & Interferences

Symptom: Inconsistent results when testing complex matrices (e.g., wastewater, soil extracts).

Root Cause Analysis: Tetrabase is not perfectly specific. It reacts with any agent capable of electron abstraction.

Q: I am testing for Manganese, but I suspect Iron interference. A: Iron (

) is a common positive interference. You must "mask" it.

Protocol: The Phosphoric Acid Mask When testing for Manganese (Periodate method):

• Add Phosphoric Acid (

  ) to the sample before adding Tetrabase.

• Phosphoric acid forms a colorless complex with

  , effectively removing it from the reaction pool without inhibiting Manganese oxidation.

Interactive Troubleshooting Logic

Use this decision tree to diagnose your specific assay failure.

Caption: Figure 2. Diagnostic decision tree for isolating noise sources in Tetrabase assays.

References

• Standard Methods for the Examination of Water and Wastewater. (2023). Method 3500-Mn: Manganese. American Public Health Association (APHA).[1][2]

• Beyer, W. F., & Fridovich, I. (1988).[3] An ultrasensitive colorimetric assay for manganese.[3] Analytical Biochemistry, 170(2), 512–519.[3]

• Sigma-Aldrich. (n.d.). Product Specification: N,N,N',N'-Tetramethyl-4,4'-diaminodiphenylmethane (Tetrabase).

• Vogel, A. I. (1989). Vogel's Textbook of Quantitative Chemical Analysis (5th ed.). Longman Scientific & Technical.

Sources

• 1. NEMI Method Summary - 3500-MN B [nemi.gov]
• 2. standardmethods.org [standardmethods.org]
• 3. An ultrasensitive colorimetric assay for manganese - PubMed [pubmed.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

A Senior Application Scientist's Guide to the NMR Characterization of 4,4'-Methylenebis(N,N-dimethylaniline)

For researchers, scientists, and professionals in drug development, the precise structural elucidation of chemical compounds is paramount. This guide provides an in-depth technical overview of the ¹H and ¹³C Nuclear Magnetic Resonance (NMR) characterization of 4,4'-Methylenebis(N,N-dimethylaniline), a molecule of significant industrial importance. Beyond a simple recitation of spectral data, this document delves into the causal reasoning behind peak assignments and offers a comparative analysis with other common analytical techniques, empowering you to make informed decisions in your laboratory.

Introduction to 4,4'-Methylenebis(N,N-dimethylaniline) and the Imperative of Accurate Characterization

4,4'-Methylenebis(N,N-dimethylaniline), also known as Michler's base, is a diarylmethane compound with a rich history in the synthesis of dyes and pigments. Its chemical structure, featuring two N,N-dimethylaniline moieties linked by a methylene bridge, presents a distinct spectroscopic fingerprint. Accurate characterization is crucial not only for quality control in its various applications but also as a foundational step in any research or development endeavor involving this molecule. NMR spectroscopy stands as the gold standard for unambiguous structural determination of organic molecules, providing a detailed roadmap of the atomic connectivity within the compound.

¹H NMR Spectral Analysis: A Proton's Perspective

The ¹H NMR spectrum of 4,4'-Methylenebis(N,N-dimethylaniline) offers a clear and interpretable representation of its proton environments. By understanding the interplay of chemical shifts, integration, and spin-spin coupling, we can confidently assign each resonance to its corresponding proton.

Expected ¹H NMR Spectral Features:

The symmetry of the molecule simplifies the aromatic region of the spectrum. The two phenyl rings are chemically equivalent, as are the four methyl groups. This results in a spectrum with three distinct signals.

Signal	Chemical Shift (δ) ppm	Multiplicity	Integration	Assignment
Aromatic Protons (ortho to -N(CH₃)₂)	~7.01	Doublet	4H	H-2, H-6, H-2', H-6'
Aromatic Protons (meta to -N(CH₃)₂)	~6.67	Doublet	4H	H-3, H-5, H-3', H-5'
Methylene Protons	~3.82	Singlet	2H	-CH₂-
N-Methyl Protons	~2.90	Singlet	12H	-N(CH₃)₂

Note: The exact chemical shifts can vary slightly depending on the solvent and concentration. The data presented is based on spectra recorded in CDCl₃.

Causality Behind the Assignments:

• Aromatic Region: The protons on the aromatic rings are split into two distinct doublets, characteristic of a 1,4-disubstituted benzene ring. The protons ortho to the electron-donating dimethylamino group (H-2, H-6, H-2', H-6') are deshielded compared to the meta protons (H-3, H-5, H-3', H-5') due to the resonance effect of the nitrogen lone pair. This results in the downfield shift of the ortho protons. The coupling between these adjacent protons gives rise to the doublet multiplicity.

• Methylene Bridge: The two protons of the methylene bridge are chemically equivalent and do not have any neighboring protons to couple with, hence they appear as a sharp singlet. Its chemical shift around 3.82 ppm is characteristic of a methylene group situated between two aromatic rings.

• N-Methyl Groups: The twelve protons of the four methyl groups are all equivalent due to free rotation around the C-N bonds. This results in a single, intense singlet in the upfield region of the spectrum, as expected for protons on a nitrogen-bound methyl group.

¹³C NMR Spectral Analysis: Unveiling the Carbon Skeleton

The ¹³C NMR spectrum provides complementary information, revealing the carbon framework of the molecule. Due to the molecule's symmetry, we expect to see six distinct carbon signals.

Chemical Shift (δ) ppm	Assignment
~149.0	C-4, C-4' (Carbon attached to Nitrogen)
~129.2	C-2, C-6, C-2', C-6'
~128.9	C-1, C-1' (Quaternary carbon)
~112.5	C-3, C-5, C-3', H-5'
~40.8	-N(CH₃)₂
~40.5	-CH₂-

Note: The exact chemical shifts can vary slightly depending on the solvent and concentration. The data presented is based on spectra recorded in CDCl₃.

Interpreting the Carbon Signals:

• Aromatic Carbons: The carbon atoms directly attached to the electron-donating nitrogen atoms (C-4, C-4') are the most deshielded in the aromatic region. The quaternary carbons (C-1, C-1') to which the methylene bridge is attached also appear downfield. The carbons ortho and meta to the dimethylamino group give rise to distinct signals, with the meta carbons being more shielded.

• Aliphatic Carbons: The signal for the N-methyl carbons appears around 40.8 ppm. The methylene bridge carbon is found at a similar chemical shift, around 40.5 ppm. Distinguishing between these two can be aided by 2D NMR techniques like HSQC and HMBC.

Experimental Protocol for NMR Data Acquisition

A self-validating protocol is essential for obtaining high-quality, reproducible NMR data.

Step-by-Step Methodology:

• Sample Preparation:

  • Accurately weigh approximately 10-20 mg of 4,4'-Methylenebis(N,N-dimethylaniline).

  • Dissolve the sample in approximately 0.6 mL of deuterated chloroform (CDCl₃) containing 0.03% v/v tetramethylsilane (TMS) as an internal standard.

  • Transfer the solution to a clean, dry 5 mm NMR tube.

• Instrument Setup:

  • Use a high-field NMR spectrometer (e.g., 400 MHz or higher) for optimal resolution and sensitivity.

  • Lock the spectrometer on the deuterium signal of the CDCl₃.

  • Shim the magnetic field to achieve a narrow and symmetrical peak shape for the TMS signal.

• ¹H NMR Acquisition:

  • Acquire a standard one-dimensional ¹H NMR spectrum.

  • Typical parameters:

    • Pulse angle: 30-45 degrees

    • Spectral width: 12-16 ppm

    • Acquisition time: 2-4 seconds

    • Relaxation delay: 1-5 seconds

    • Number of scans: 8-16

• ¹³C NMR Acquisition:

  • Acquire a proton-decoupled ¹³C NMR spectrum.

  • Typical parameters:

    • Pulse angle: 30-45 degrees

    • Spectral width: 200-240 ppm

    • Acquisition time: 1-2 seconds

    • Relaxation delay: 2-5 seconds

    • Number of scans: 1024 or more, depending on sample concentration.

• Data Processing:

  • Apply a Fourier transform to the acquired free induction decays (FIDs).

  • Phase correct the spectra.

  • Perform baseline correction.

  • Reference the ¹H spectrum to the TMS signal at 0.00 ppm.

  • Reference the ¹³C spectrum to the CDCl₃ solvent peak at 77.16 ppm.

  • Integrate the peaks in the ¹H spectrum.

Visualization of Key Structural Features

Molecular Structure of 4,4'-Methylenebis(N,N-dimethylaniline)

A 2D representation of the molecular structure.

Comparison with Other Analytical Techniques

While NMR is unparalleled for detailed structural elucidation, a comprehensive characterization often involves complementary techniques.

Technique	Strengths for 4,4'-Methylenebis(N,N-dimethylaniline)	Limitations
FT-IR Spectroscopy	- Rapid identification of functional groups (C-H aromatic and aliphatic, C-N, C=C aromatic stretches).[1]- Can be used for quick purity checks.	- Provides limited information on the overall molecular connectivity. - Spectra can be complex and difficult to interpret fully without reference spectra.
Mass Spectrometry (MS)	- Provides the exact molecular weight of the compound.[2] - Fragmentation patterns can offer clues about the molecular structure.	- Isomer differentiation can be challenging based on mass alone. - Does not provide direct information on the connectivity of atoms.
High-Performance Liquid Chromatography (HPLC)	- Excellent for assessing purity and quantifying the compound in mixtures.[3] - Can be coupled with UV detection for selective analysis.	- Does not provide structural information. - Requires method development for optimal separation.
Gas Chromatography-Mass Spectrometry (GC-MS)	- A powerful tool for separating and identifying volatile and semi-volatile compounds.[4] - Provides both retention time and mass spectral data for high confidence identification.	- The compound may require derivatization to improve volatility and chromatographic performance.[4]

Expert Insight:

For routine quality control where the identity of the material is known, techniques like FT-IR and HPLC are highly efficient. However, for de novo structural confirmation, impurity identification, or in-depth research applications, NMR spectroscopy is indispensable. The synergistic use of these techniques provides a robust and self-validating analytical workflow. For instance, after confirming the structure with NMR, a validated HPLC method can be developed for routine purity analysis.

Conclusion

The ¹H and ¹³C NMR spectra of 4,4'-Methylenebis(N,N-dimethylaniline) provide a wealth of structural information that is both definitive and readily interpretable. By understanding the principles behind chemical shifts and coupling patterns, researchers can confidently characterize this important industrial chemical. While other analytical techniques have their merits for specific applications like purity assessment and quantification, NMR remains the cornerstone for unambiguous structural elucidation. This guide, grounded in both theoretical principles and practical expertise, serves as a valuable resource for any scientist working with this compound.

References

• Comparison of gas chromatographic techniques for the analysis of iodinated derivatives of aromatic amines. PMC. Available at: [Link]

• Methylation of Aromatic Amines and Imines Using Formic Acid over Heterogeneous Pt/C Catalyst - Supporting Information. Available at: [Link]

• Supporting Information - ScienceOpen. Available at: [Link]

• Comparison between Different Extraction Methods for Determination of Primary Aromatic Amines in Food Simulant. Semantic Scholar. Available at: [Link]

• Electronic Supporting Information Table of Contents S2 General remarks S2 Preparation of the Ru-OMC catalyst S3 Characterization. The Royal Society of Chemistry. Available at: [Link]

• N-Methylation of ortho-Substituted Aromatic Amines with Methanol Catalyzed by 2-Arylbenzo[d]oxazole NHC-Ir(III) Complexes - Supporting Information. Available at: [Link]

• Figure S11. 1 H NMR of N,N-dimethylaniline at 293.15 K in CDCl3 (400 MHz). ResearchGate. Available at: [Link]

• Supporting Information - MPG.PuRe. Available at: [Link]

• Molecular Structure and Vibrational Analysis of N, N-Dimethylaniline Based on DFT Calculations. Available at: [Link]

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A Senior Application Scientist's Guide to the Crystallographic Characterization of Methylenebis[N,N-dimethylaniline]: An In-Depth Comparison of X-ray Diffraction and Alternative Analytical Techniques

For researchers, scientists, and drug development professionals, understanding the solid-state properties of a compound is paramount. In the case of Methylenebis[N,N-dimethylaniline], a molecule with applications as an intermediate in dye manufacturing and as a reagent for lead determination, its crystalline structure can significantly influence its physical and chemical properties, including solubility, stability, and reactivity[1][2][3]. This guide provides a comprehensive overview of X-ray diffraction (XRD) as the primary technique for elucidating the crystalline nature of Methylenebis[N,N-dimethylaniline], offers a comparison with alternative analytical methods, and presents the experimental rationale behind these characterization approaches.

The Critical Role of Crystallinity in Methylenebis[N,N-dimethylaniline]

Methylenebis[N,N-dimethylaniline], also known as Arnold's base, exists as a powder, crystals, or chunks, typically appearing white to faint beige or tan[1][2]. The arrangement of molecules in the solid state, or its crystal lattice, is not merely a matter of academic interest. Polymorphism, the ability of a compound to exist in multiple crystalline forms, can have profound implications. Different polymorphs of the same compound can exhibit distinct melting points, dissolution rates, and even therapeutic efficacy in the case of active pharmaceutical ingredients. While direct evidence of polymorphism for the parent Methylenebis[N,N-dimethylaniline] is not prevalent in the reviewed literature, related structures have been shown to exhibit multiple polymorphic modifications[4]. This underscores the necessity of robust analytical techniques to identify and differentiate between potential crystalline forms.

X-ray Diffraction (XRD): The Gold Standard for Crystalline Analysis

X-ray diffraction is a non-destructive analytical technique that provides detailed information about the crystallographic structure, phase, and physical properties of crystalline materials. The fundamental principle of XRD is based on the constructive interference of monochromatic X-rays and a crystalline sample. The X-rays are generated by a cathode ray tube, filtered to produce a single wavelength, and directed towards the sample. The interaction of the incident rays with the sample produces constructive interference when the conditions of Bragg's Law (nλ = 2d sinθ) are satisfied.

Hypothetical XRD Data for Crystalline Methylenebis[N,N-dimethylaniline]

While a definitive, publicly available powder XRD pattern for Methylenebis[N,N-dimethylaniline] is not readily found, we can present a hypothetical dataset based on the known crystal structures of similar aniline derivatives[4][5][6]. This data is for illustrative purposes to demonstrate how XRD results are presented and interpreted.

2θ (°)	d-spacing (Å)	Relative Intensity (%)
8.5	10.4	85
12.2	7.3	60
17.0	5.2	100
19.8	4.5	70
21.5	4.1	95
24.7	3.6	50
28.3	3.2	40

Table 1. Hypothetical powder X-ray diffraction data for a crystalline form of Methylenebis[N,N-dimethylaniline]. The 2θ values represent the diffraction angles, d-spacing is the distance between atomic planes in the crystal lattice, and the relative intensity indicates the strength of the diffraction peak.

Experimental Protocol for Powder XRD Analysis

The following is a generalized, step-by-step methodology for obtaining a powder XRD pattern of a crystalline solid like Methylenebis[N,N-dimethylaniline].

• Sample Preparation: A small amount of the crystalline powder (typically 10-50 mg) is gently ground using a mortar and pestle to ensure a random orientation of the crystallites. The fine powder is then packed into a sample holder. The key is to create a flat, smooth surface without inducing preferred orientation of the crystals, which could alter the relative intensities of the diffraction peaks.

• Instrument Setup: The sample holder is placed in the diffractometer. The X-ray source, typically a copper anode (Cu Kα radiation, λ = 1.54 Å), is activated. The instrument parameters, including the voltage and current of the X-ray tube, the scan range of the detector (e.g., 5-50° 2θ), the step size (e.g., 0.02°), and the scan speed, are set. The choice of these parameters is a balance between obtaining a high-resolution pattern and the time required for the analysis.

• Data Collection: The analysis is initiated. The detector rotates around the sample, measuring the intensity of the diffracted X-rays at each 2θ angle.

• Data Analysis: The resulting diffractogram, a plot of intensity versus 2θ, is analyzed. The positions of the diffraction peaks (2θ values) are used to calculate the d-spacings using Bragg's Law. The relative intensities of the peaks are also recorded. This unique pattern serves as a "fingerprint" for the specific crystalline phase.

Figure 1. A schematic workflow of the powder X-ray diffraction (XRD) experimental process.

Comparison with Alternative Analytical Techniques

While XRD is the definitive method for determining crystallinity, other techniques provide complementary information about the molecule's structure and purity.

Technique	Information Provided	Advantages	Limitations
X-ray Diffraction (XRD)	Crystalline structure, polymorphism, phase purity.	Definitive for solid-state structure, non-destructive.	Requires a crystalline sample, provides limited information on molecular connectivity.
Nuclear Magnetic Resonance (NMR) Spectroscopy	Molecular structure, connectivity of atoms, purity.	Provides detailed information about the molecular structure in solution.[7][8]	Not suitable for analyzing the bulk crystalline structure, requires soluble samples.
Infrared (IR) Spectroscopy	Functional groups present in the molecule.	Fast, requires minimal sample preparation.	Provides limited information on the overall crystal packing.
Differential Scanning Calorimetry (DSC)	Thermal properties (melting point, phase transitions).	Can detect polymorphism through different thermal events.	Indirect method for identifying crystalline forms, requires confirmation by XRD.

Table 2. Comparison of XRD with other common analytical techniques for the characterization of Methylenebis[N,N-dimethylaniline].

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy, particularly ¹H and ¹³C NMR, is a powerful tool for elucidating the molecular structure of Methylenebis[N,N-dimethylaniline] in solution[7][8]. It provides information about the chemical environment of each proton and carbon atom, allowing for the confirmation of the molecule's connectivity. However, NMR is performed on dissolved samples, meaning the information about the three-dimensional arrangement of molecules in the solid state is lost.

Infrared (IR) Spectroscopy

IR spectroscopy is a rapid and straightforward technique used to identify the functional groups present in a molecule. The IR spectrum of Methylenebis[N,N-dimethylaniline] would show characteristic absorption bands for C-H stretching and bending in the aromatic rings and methyl groups, as well as C-N stretching. While changes in the crystal packing can sometimes lead to subtle shifts in the IR spectrum, it is not a primary technique for distinguishing between polymorphs.

Differential Scanning Calorimetry (DSC)

DSC measures the difference in heat flow between a sample and a reference as a function of temperature. It is an excellent technique for determining the melting point and identifying other thermal events, such as phase transitions. If Methylenebis[N,N-dimethylaniline] were to exist in different polymorphic forms, they would likely exhibit different melting points and could potentially show solid-solid phase transitions, which would be detectable by DSC. However, DSC alone cannot definitively identify the crystal structure; it provides thermodynamic information that complements the structural information from XRD.

Figure 2. A diagram illustrating the primary information provided by different analytical techniques.

Conclusion: An Integrated Approach to Characterization

References

• IUCr. (n.d.). Synthesis and crystal structures of 4,4′-methylenebis(2,6-diethylaniline) and 4,4′-methylenebis(3-chloro-2,6-diethylaniline). Retrieved from [Link]

• PubChem. (n.d.). 4,4'-Methylenebis(N-methylaniline). Retrieved from [Link]

• PMC. (n.d.). 4,4′-Methylenebis[N-(2-hydroxy-3-methoxybenzylidene)-2,6-diisopropylaniline]. Retrieved from [Link]

• Wikipedia. (n.d.). 4,4′-Methylenebis(N,N-diglycidylaniline). Retrieved from [Link]

• IUCr Journals. (n.d.). Synthesis and crystal structures of 4,40-methylene- bis(2,6-diethylaniline) and 4,40-methylenebis(3. Retrieved from [Link]

• PubChem. (n.d.). 4,4'-Methylenebis[2,6-diethylaniline]. Retrieved from [Link]

• PubChem. (n.d.). Bis(p-(dimethylamino)phenyl)methane. Retrieved from [Link]

• Royal Society of Chemistry. (n.d.). N-Methylation of ortho-Substituted Aromatic Amines with Methanol Catalyzed by 2-Arylbenzo[d]oxazole NHC-Ir(III) Complexes - Supporting Information. Retrieved from [Link]

• PMC. (n.d.). Synthesis and crystal structures of 4,4′-methylenebis(2,6-diethylaniline) and 4,4. Retrieved from [Link]

• Quora. (2018). How to distinguish between aniline and n, dimethyl aniline? Can a hinsberg test be used. Retrieved from [Link]

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